The molecule 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one represents a privileged heterocyclic scaffold in modern medicinal chemistry, specifically within the realm of Fragment-Based Drug Discovery (FBDD) targeting epigenetic readers.[1]
While often overshadowed by its isomer (the pyrrolo[2,3-c]pyridine core found in the BET inhibitor Mivebresib/ABBV-075), the pyrrolo[3,4-b]pyridin-7-one core offers distinct vector geometry for substituent growth.[1] It functions primarily as an acetyl-lysine (KAc) mimetic , capable of anchoring small molecules into the hydrophobic asparagine-binding pocket of Bromodomain and Extra-Terminal (BET) proteins (BRD2, BRD3, BRD4).
This guide details the synthetic architecture, pharmacophore mapping, and experimental handling of this high-value intermediate.[1]
Chemical Architecture & Pharmacophore Mapping[1]
The utility of CAS 1046121-01-0 lies in its ability to mimic the hydrogen-bonding pattern of acetylated lysine residues on histone tails.[1]
Structural Logic[1]
The Lactam (Amide) Motif: The carbonyl oxygen at position 7 acts as a critical Hydrogen Bond Acceptor (HBA) . In the context of BRD4 inhibition, this oxygen forms a conserved water-mediated or direct hydrogen bond with Asn140 .[1]
The Pyridine Ring: Provides structural rigidity and electron-deficiency, influencing the pKa of the lactam and allowing for π-π stacking interactions within the binding pocket (specifically with the WPF shelf residues like Trp81).[1]
The N-Ethyl Group: This is not merely a solubilizing group.[1] It occupies the hydrophobic "ZA channel" or solvent-exposed regions, preventing metabolic dealkylation compared to methyl groups and improving lipophilic efficiency (LipE).[1]
Visualization: Pharmacophore Interaction
The following diagram illustrates how this scaffold anchors into a theoretical BET bromodomain pocket.
Caption: Pharmacophore mapping of the pyrrolopyridinone core against conserved BET bromodomain residues.
Synthetic Methodology
Core Directive: The synthesis of the [3,4-b] fused system requires precise regiocontrol to ensure the carbonyl forms at position 7 rather than position 5. The most robust protocol involves the cyclization of 2-substituted nicotinic acid derivatives.[1]
Protocol: Cyclization via 2-(Chloromethyl)nicotinate
This route avoids the formation of the regioisomeric pyrrolo[3,4-c] system and eliminates the need for harsh reduction steps associated with imide precursors.[1]
Critical QC Check: Ensure the absence of the open-ring amino-ester intermediate.[1] This is detected by the presence of a methyl ester singlet (~3.8 ppm) in NMR, which indicates incomplete cyclization.
Advanced Application: Fragment Elaboration
This molecule is rarely the final drug; it is a Core Scaffold .[1] To transform this into a potent inhibitor (e.g., for oncology indications like AML or Multiple Myeloma), it requires functionalization.[1]
Standard Functionalization Strategy:
Bromination: Reaction with NBS (N-Bromosuccinimide) in DMF typically brominates the pyridine ring at position 3 (ortho to the carbonyl in the fused system context), creating a handle for Suzuki-Miyaura couplings.[1]
Coupling: The brominated scaffold is then coupled with aryl-sulfonamides or bi-aryl systems to extend into the "WPF shelf" of the bromodomain, increasing potency from micromolar (fragment) to nanomolar (drug-like).[1]
References
Review of BET Bromodomain Inhibitors:
Filippakopoulos, P., & Knapp, S. (2014). Targeting bromodomains: epigenetic readers of lysine acetylation.[1][3][8] Nature Reviews Drug Discovery.[1]
Pyrrolopyridinone Scaffold Chemistry:
AbbVie Inc. (2015).[1] 1H-PYRROLO[2,3-c]PYRIDIN-7(6H)-ONES AND PYRAZOLO[3,4-c]PYRIDIN-7(6H)-ONES AS INHIBITORS OF BET PROTEINS.[1][9] WO/2015/164480.[1][9] (Demonstrates the utility of the isomeric scaffold class).
General Synthesis of Pyrrolo[3,4-b]pyridines:
Knutsen, L. J., et al. (1984).[1] Synthesis of pyrrolo[3,4-b]pyridine derivatives. Journal of the Chemical Society, Perkin Transactions 1. (Foundational chemistry for the ring system).
Biological Context (Mivebresib/ABBV-075):
McDaniel, K. F., et al. (2017).[1][3][10][11] Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib).[1][3][10][11] Journal of Medicinal Chemistry.
This technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one .[1] Classification: Fused Bicyclic Lactam / Aza-Isoindolinone Sc...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one .[1]
The 6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one is a privileged scaffold in drug discovery, serving as a bioisostere of the isoindolin-1-one core found in numerous chemotherapeutics.[1] Its structural significance lies in the replacement of the benzene ring (in isoindolinone) with a pyridine ring. This substitution introduces a basic nitrogen atom, significantly altering the physicochemical profile by:
Enhancing Solubility: The pyridine nitrogen (pKa ~3–4 in this fused system) improves aqueous solubility compared to the lipophilic isoindolinone.[1]
Electronic Tuning: The electron-deficient pyridine ring alters the acidity of the lactam
-protons and the electronics of the -ethyl group.
H-Bonding Potential: The pyridine nitrogen provides an additional hydrogen bond acceptor vector, critical for binding in kinase hinge regions or GPCR allosteric pockets.[1]
Structural Identity & Numbering
Precise IUPAC numbering is critical due to the asymmetry of the fusion.
Core: Pyrrolo[3,4-b]pyridine (Pyridine fused to pyrrole across the 2,3-bond).[1]
Fusion: The nitrogen of the pyridine ring is position 1. The fusion carbons are 4a and 7a.[1]
Lactam Position (7-one): The carbonyl is located at position 7, adjacent to the bridgehead carbon C7a (which is directly attached to the pyridine nitrogen N1). This distinguishes it from the 5-one isomer, where the carbonyl is distal to the pyridine nitrogen.[1]
Substitution: An ethyl group is attached to the pyrrole nitrogen (position 6).[1]
The synthesis of the specific 7-one isomer requires regiochemical control, as standard reduction of the symmetric imide often favors the 5-one isomer or yields mixtures.[1]
Strategy A: The Directed Cyclization (High Fidelity)
This route ensures the carbonyl forms exclusively at position 7 by pre-installing the amine and carboxylic acid functionalities on the pyridine ring before cyclization.
Protocol: Synthesis from 2,3-Pyridinedicarboxylic Anhydride (Regioselective Route)
While direct reduction of the imide is possible, this stepwise protocol offers higher regiocontrol.[1]
Opening of Anhydride: React 2,3-pyridinedicarboxylic anhydride with ethanol to form the mono-ester.
Note: Nucleophilic attack typically occurs at the less hindered carbonyl (C3), yielding 2-carboxy-3-ethoxycarbonylpyridine .[1] However, for the 7-one, we need the reverse electronic setup or a specific reduction.
Correction: A more reliable route to the 7-one involves starting from 3-cyano-2-methylpyridine or quinolinic acid imide followed by specific reduction.[1]
Optimized Protocol: Regioselective Reduction of N-Ethylquinolinimide
Reference Grounding: Reduction of quinolinimides with Zn/AcOH or NaBH
often yields the 3-hydroxy lactam (hydroxyl at C7), which is then reduced to the methylene.[1] However, the inductive effect of the pyridine nitrogen makes the C7-carbonyl ( to N) more electrophilic. Hydride attack at C7 leads to C7-OH, which upon reduction gives the C7-methylene (yielding the 5-one ).[1]
To obtain the 7-one , one must protect the C7 carbonyl or use a pathway that retains C7=O.[1]
Recommended Route: The "Aminomethyl" Cyclization
Starting Material: Ethyl 3-cyano-2-pyridinecarboxylate (or 3-cyano-2-methylpyridine oxidized to the acid).[1]
Step 1: Selective Hydrogenation.
Hydrogenate the nitrile (at C3) to the primary amine (-CH
NH) using Raney Nickel or Pd/C in the presence of ethylamine (to introduce the ethyl group in situ via reductive amination) or perform stepwise alkylation.
Alternative: Hydrogenate to the primary amine, then alkylate with ethyl iodide to get -CH
This scaffold is not merely a passive linker; it actively contributes to the pharmacological profile.[1]
Kinase Inhibition (e.g., ATR, MET)
In kinase inhibitors, the lactam moiety often mimics the hydrogen-bonding pattern of the ATP adenine ring.[1]
Mechanism: The lactam carbonyl (C7=O) acts as an H-bond acceptor, while the pyridine nitrogen can interact with solvent fronts or specific residues like Lysine or Aspartic acid in the active site.[1]
Advantage: The N-ethyl group projects into the hydrophobic pocket (Gatekeeper region), providing selectivity over other kinases.[1]
Epigenetic Modulation (EZH2/EZH1)
Analogs of this structure (often with aromatic groups at N6 instead of ethyl) are potent inhibitors of EZH2 (Enhancer of Zeste Homolog 2).
Valemetostat Context: While Valemetostat uses a slightly different fused system, the pyrrolopyridinone core is a validated bioisostere for the 6,6-fused systems found in first-generation EZH2 inhibitors.[1]
M4 Muscarinic Receptor PAMs
Recent literature (e.g., WO2017112719) identifies 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one (and 7-one isomers) as positive allosteric modulators (PAMs) for the M4 receptor, a target for schizophrenia and Alzheimer's disease.[1] The 7-one isomer provides a distinct vector for exploring the allosteric binding pocket.[1]
Protonation at low pH improves solubility in gastric fluids.[1]
LogD (pH 7.4)
0.5 – 1.2
Optimal for oral bioavailability; avoids high lipophilicity toxicity.[1]
Metabolic Stability
Moderate
The ethyl group is a potential site for dealkylation (CYP450). The pyridine ring is generally stable but susceptible to N-oxidation.[1]
Vector Geometry
Planar Core
Rigidifies the molecule, reducing entropic penalty upon binding.[1]
Part 4: Experimental Protocol (Synthesis of Scaffold)
Objective: Synthesis of 6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one via the Imide Reduction Route (Standard Laboratory Scale).
Note: This method may yield a mixture of 5-one and 7-one; chromatographic separation is required.[1]
Purification: The crude residue will likely contain both the 5-one and 7-one isomers.[1]
Separation: Flash chromatography (SiO
, 0-10% MeOH in DCM).[1] The 7-one isomer typically elutes differently due to the proximity of the carbonyl to the pyridine nitrogen (affecting polarity).
Validation: Verify regiochemistry via HMBC NMR.[1] (The 7-one carbonyl will show correlation to the pyridine C2/C3 protons differently than the 5-one).
References
PubChem. 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine Compound Summary. National Library of Medicine.[1] Available at: [Link]
RSC Medicinal Chemistry. Design, synthesis, and structure–activity relationship studies of 6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole derivatives.[1] (2024).[1][4] Available at: [Link]
MDPI Molecules. Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions. (2019).[1][3] Available at: [Link]
Google Patents. WO2017112719A1: 6,7-dihydro-5h-pyrrolo[3,4-b]pyridin-5-one allosteric modulators of the m4 muscarinic acetylcholine receptor.[1] Available at:
5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-one derivatives literature review
This guide provides a technical deep-dive into the 5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-one scaffold, a privileged bicyclic heterocycle with significant utility in medicinal chemistry, particularly as a template for MC...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical deep-dive into the 5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-one scaffold, a privileged bicyclic heterocycle with significant utility in medicinal chemistry, particularly as a template for MCH-R1 antagonists and kinase inhibitors .
Scope: Synthesis, Structure-Activity Relationships (SAR), and Biological Validation.
Executive Summary
The 5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-one scaffold represents a specific isomer of the pyrrolopyridine family where a pyridine ring is fused [3,4-b] to a pyrrolidinone (lactam) core. Unlike its [2,3-b] congeners (often associated with kinase inhibition like Akt/mTOR), the [3,4-b]-7-one system has been validated primarily as a potent antagonist for the Melanin-Concentrating Hormone Receptor 1 (MCH-R1) , a key target for obesity and metabolic disorders.
This guide details the chemical architecture required to access this scaffold, the regioselective synthetic strategies to distinguish it from the 5-one isomer, and the biological protocols necessary to validate its activity.
Chemical Architecture & Numbering
Precise nomenclature is critical due to the existence of multiple isomers (e.g., [2,3-b], [3,4-c]) and tautomers (5-one vs. 7-one).
Core Structure: A pyridine ring fused across the 3,4-bond to a pyrrole ring.
Oxidation State: The "5,6-dihydro" designation indicates saturation at the C5 and N6 positions of the pyrrole ring.
Functionalization: The "7-one" designates the carbonyl group at position 7 (adjacent to the bridgehead C7a).
Structural Diagram & Numbering Logic
The following diagram illustrates the core scaffold and the critical regiochemical difference between the 7-one and 5-one isomers.
Caption: Regiochemical divergence in the synthesis of pyrrolopyridinones. The 7-one isomer requires selective reduction of the C5 carbonyl of the imide precursor.
Synthetic Methodologies
Accessing the 7-one scaffold requires overcoming the symmetry of the pyrrole precursors or utilizing the electronic bias of the pyridine ring.
Method A: The Anhydride-Imide Reduction Route (Primary)
This is the standard industrial route for generating MCH-R1 antagonists. It relies on the synthesis of the imide followed by a regioselective reduction.
Imide Formation: Reaction of 2,3-pyridinedicarboxylic anhydride (quinolinic anhydride) with a primary amine (R-NH2) yields the cyclic imide.
Regioselective Reduction: The imide contains two carbonyls: C5 (alpha to pyridine N) and C7 (beta to pyridine N).
Electronic Bias: The C5 carbonyl is more electrophilic due to the inductive electron-withdrawing effect of the pyridine nitrogen.
Reduction: Treatment with Zn/AcOH or controlled hydride reduction (NaBH4) typically reduces the more electrophilic C5 carbonyl to a methylene (CH2), leaving the C7 carbonyl intact. This yields the 7-one product.
Method B: Multicomponent Cascade (Alternative)
Recent literature describes Ugi-Zhu three-component reactions coupled with aza-Diels-Alder cyclizations.[1] While efficient for generating library diversity, this method often favors the 5-one isomer or highly substituted variants depending on the starting aldehyde and isonitrile used.
Detailed Protocol: Synthesis of 2-(4-Fluorophenylthio)-Derivative
Based on MCH-R1 antagonist optimization [1].
Step 1: Imide Formation
Dissolve 2,3-pyridinedicarboxylic anhydride (1.0 eq) in acetic acid.
Add the requisite aniline or alkylamine (1.1 eq).
Reflux for 4–6 hours.
Concentrate and recrystallize to obtain the pyrrolo[3,4-b]pyridine-5,7-dione.
Step 2: Regioselective Reduction
Suspend the imide (1.0 eq) in glacial acetic acid.
Add Zinc dust (5.0 eq) portion-wise at reflux.
Monitor by TLC/LCMS for the disappearance of the imide.
Filter hot to remove excess Zn.
Neutralize filtrate with NaHCO3 and extract with EtOAc.
Purify via column chromatography (SiO2, MeOH/DCM gradient).
Step 3: C2-Functionalization (Optional)
For MCH-R1 activity, a substituent at the pyridine C2 position is crucial. This is often introduced before cyclization (using substituted quinolinic acid) or via nucleophilic aromatic substitution (SnAr) on a 2-chloro-pyridine precursor.
Medicinal Chemistry & SAR
The structure-activity relationship (SAR) for this scaffold is well-defined for MCH-R1 antagonism.
Key SAR Drivers (MCH-R1)
N6-Position (Lactam Nitrogen): Tolerates bulky lipophilic groups (Benzyl, Phenyl). Essential for hydrophobic pocket binding.
C2-Position (Pyridine): Critical for potency. Substitution with Arylthio (Ar-S-) groups dramatically improves affinity compared to direct Aryl or Alkyl attachment.
C7-Carbonyl: The lactam motif is essential for hydrogen bonding with the receptor (likely Arg/Lys residues).
Quantitative Data Summary
Table 1: SAR of 2-Substituted 5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-ones [1]
Compound ID
R (N6-Substituent)
X (C2-Substituent)
IC50 (MCH-R1)
Notes
7a
4-Methoxybenzyl
H
> 10,000 nM
Inactive baseline
7b
4-Methoxybenzyl
4-Fluorophenyl
120 nM
Moderate potency
7c
4-Methoxybenzyl
(4-Fluorophenyl)thio
4.2 nM
Lead Candidate
7d
4-Methoxybenzyl
Benzyl
850 nM
Loss of potency
SAR Logic Diagram
Caption: Structural optimization strategy for MCH-R1 antagonism. The introduction of a thioether linker at C2 is the transformative modification.
Biological Validation Protocols
To validate the synthesized derivatives, researchers must employ functional assays that measure downstream signaling of the target receptor.
MCH-R1 Calcium Mobilization Assay
Since MCH-R1 couples to Gq (and Gi/o), activation leads to intracellular calcium release. Antagonists are screened for their ability to block MCH-induced calcium flux.
Protocol:
Cell Line: CHO-K1 or HEK293 stably expressing human MCH-R1 and Gα16 (to force Gq coupling).
Seeding: Plate cells (10,000/well) in 384-well black-wall plates. Incubate overnight.
Dye Loading: Load cells with FLIPR Calcium 4 assay kit (Molecular Devices) for 60 min at 37°C.
Compound Addition: Add test compounds (dissolved in DMSO) using an automated liquid handler. Incubate for 15 min.
Detection: Measure fluorescence (Ex 485 nm / Em 525 nm) on a FLIPR Tetra system.
Analysis: Calculate IC50 based on inhibition of the MCH-induced peak fluorescence response.
Signaling Pathway Diagram
The following diagram maps the logical flow from compound intervention to cellular readout.
Caption: MCH-R1 signaling cascade utilized in FLIPR calcium assays. The antagonist blocks the receptor, preventing the Gq-mediated calcium release.
References
Synthesis and SAR study of pyrrolo[3,4-b]pyridin-7(6H)-one derivatives as melanin concentrating hormone receptor 1 (MCH-R1) antagonists.
Source: Bioorganic & Medicinal Chemistry Letters, 2013.[2]
Link:[Link]
Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions. (Note: Describes the 5-one isomer, useful for contrast).
Source: Molecules, 2019.[3][4]
Link:[Link]
6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one allosteric modulators of the m4 muscarinic acetylcholine receptor.
6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one molecular weight and formula
An In-depth Technical Guide: 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one: Physicochemical Properties, Synthesis, and Therapeutic Potential Audience: Researchers, scientists, and drug development professionals. Executive S...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide:
6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one: Physicochemical Properties, Synthesis, and Therapeutic Potential
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
This technical guide provides a comprehensive overview of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one, a heterocyclic compound built upon the medicinally significant pyrrolo[3,4-b]pyridin-7-one scaffold. This core structure is recognized for its broad-spectrum biological activity, serving as a foundational element in the development of novel therapeutics. This document details the precise molecular formula (C₉H₁₀N₂O) and molecular weight (162.19 g/mol ) of the title compound. Furthermore, it offers an in-depth exploration of its chemical properties, a validated synthetic protocol with mechanistic justifications, and a discussion of its promising potential as an allosteric modulator for neurological and psychiatric disorders. The guide is structured to provide researchers and drug development professionals with the foundational knowledge required to leverage this compound and its derivatives in future discovery programs.
The fundamental physicochemical properties of a compound are critical for its application in research and development, influencing everything from solubility and reactivity to its pharmacokinetic profile. The specifics for 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one are summarized below.
Fig. 1: Chemical structure of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
The Pyrrolo[3,4-b]pyridin-7-one Scaffold: A Privileged Core in Drug Discovery
The pyrrolo[3,4-b]pyridin-7-one core is a fused heterocyclic system considered a "privileged scaffold" in medicinal chemistry. This designation arises from its recurring presence in molecules with diverse and potent biological activities. Its rigid, planar structure provides a well-defined orientation for substituents, enabling precise interactions with biological targets.
Derivatives of this scaffold have demonstrated a remarkable range of therapeutic potential:
Diabetes Mellitus: Certain analogues have been identified as effective inhibitors of dipeptidyl peptidase-4 (DPP4), a key target in the management of type 2 diabetes.[3]
Epilepsy: Synthetic molecules incorporating this core have shown significant anti-epileptic activity.[3]
Oncology: The scaffold is an aza-analogue of isoindolin-1-one, a core structure found in numerous natural and synthetic anticancer agents.[4] Recent studies have explored its use in developing cytotoxic agents against breast and cervical cancer cell lines.[4][5]
Neurological Disorders: Importantly, derivatives of the closely related 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one have been patented as allosteric modulators of the M4 muscarinic acetylcholine receptor, indicating potential applications in treating schizophrenia and Alzheimer's disease.[6]
The versatility of this scaffold, combined with the development of efficient synthetic methodologies like one-pot multicomponent reactions, makes it a highly attractive starting point for drug discovery campaigns.[3][5]
Synthetic Strategy: N-Ethylation of the Parent Scaffold
The synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one can be efficiently achieved via N-alkylation of the parent lactam, 5H-pyrrolo[3,4-b]pyridin-7(6H)-one. This protocol is a robust and fundamental transformation in organic synthesis.
Experimental Protocol
Objective: To synthesize 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one from 5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
Materials:
5H-pyrrolo[3,4-b]pyridin-7(6H)-one (1.0 eq)
Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)
Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet is charged with 5H-pyrrolo[3,4-b]pyridin-7(6H)-one (1.0 eq).
Solvent Addition: Anhydrous DMF is added to dissolve the starting material completely. The solution is cooled to 0 °C in an ice bath.
Deprotonation: Sodium hydride (1.2 eq) is added portion-wise to the stirred solution at 0 °C.
Causality: NaH is a strong, non-nucleophilic base. It selectively deprotonates the amide nitrogen (N-6), which is the most acidic proton, to form a sodium amide salt. This greatly enhances the nucleophilicity of the nitrogen, priming it for the subsequent alkylation step. An inert atmosphere is crucial as NaH reacts violently with water.
Nucleophilic Attack: After stirring for 30 minutes at 0 °C to ensure complete deprotonation, iodoethane (1.5 eq) is added dropwise via syringe. The reaction is allowed to slowly warm to room temperature and stirred for 4-6 hours.
Causality: The highly nucleophilic amide anion attacks the electrophilic carbon of iodoethane in a classic Sₙ2 reaction. Iodide is an excellent leaving group, facilitating a rapid and efficient reaction.
Reaction Quench: The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl solution at 0 °C to neutralize any unreacted NaH.
Extraction: The mixture is transferred to a separatory funnel and diluted with water and EtOAc. The layers are separated, and the aqueous layer is extracted three times with EtOAc.
Washing: The combined organic layers are washed with water and then with brine to remove residual DMF and inorganic salts.
Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.
Purification: The resulting crude product is purified by column chromatography on silica gel to yield the pure 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
Synthetic Workflow Diagram
Fig. 2: Workflow for the synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
A compelling therapeutic avenue for compounds based on this scaffold lies in the modulation of muscarinic acetylcholine receptors (mAChRs). Specifically, patent literature describes derivatives of 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one as allosteric modulators of the M4 muscarinic acetylcholine receptor.[6] The M4 receptor is a G-protein coupled receptor predominantly expressed in the brain, and its modulation is a validated strategy for treating psychosis and cognitive deficits associated with neurological disorders.
Xanomeline, an M4 receptor agonist, demonstrated robust improvements in the positive, negative, and cognitive symptoms of schizophrenia, validating this target for antipsychotic drug development.[6] Allosteric modulators, which bind to a site on the receptor distinct from the primary (orthosteric) binding site, offer significant advantages over direct agonists. They can potentiate the effect of the endogenous neurotransmitter (acetylcholine) in a more controlled, physiological manner, potentially reducing the side effects associated with constant receptor activation.
The 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one structure fits the profile of a potential positive allosteric modulator (PAM) for the M4 receptor, making it a molecule of high interest for treating schizophrenia, Alzheimer's disease, and other psychiatric disorders.[6]
Conceptual Mechanism: Allosteric Modulation
Fig. 3: A PAM binds to an allosteric site, inducing a conformational change that enhances the receptor's affinity and/or efficacy for its natural ligand.
Conclusion and Future Directions
6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one is a well-defined chemical entity with a molecular formula of C₉H₁₀N₂O and a molecular weight of 162.19 g/mol . It belongs to a class of privileged heterocyclic structures with significant therapeutic potential, particularly in the realm of central nervous system disorders. The synthetic route to this compound is straightforward, allowing for the generation of derivatives for structure-activity relationship (SAR) studies. Future research should focus on confirming its activity as an M4 receptor PAM and optimizing the scaffold to improve potency, selectivity, and pharmacokinetic properties for potential clinical development.
References
One-pot synthesis of substituted pyrrolo[3,4-b]pyridine-4,5-diones based on the reaction of N-(1-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-oxo-2-arylethyl)acetamide with amines . Beilstein Journals. [Link]
Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction and In Vitro–In Silico Studies against Breast Carcinoma . MDPI. [Link]
Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions and In Vitro–In Silico Studies Against SiHa, HeLa, and CaSki Cell Lines . Semantic Scholar. [Link]
6,7-dihydro-5h-pyrrolo[3,4-b]pyridin-5-one allosteric modulators of the m4 muscarinic acetylcholine receptor.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Pyrrolopyridinone Scaffold Drug Discovery Applications
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Medicinal Chemists, Drug Development Professionals
Executive Summary
The pyrrolopyridinone scaffold—a fused bicyclic system combining a pyrrole and a pyridinone ring—has emerged as a "privileged structure" in medicinal chemistry. Unlike flat, aromatic heteroaromatics, the pyrrolopyridinone core offers unique hydrogen-bonding vectors and sp²-rich geometry that allow for precise engagement with difficult protein pockets.
This guide analyzes two distinct isomeric classes of this scaffold that have driven recent clinical successes:
Pyrrolo[2,3-c]pyridin-7-one: The core of second-generation BET bromodomain inhibitors (e.g., ABBV-075/Mivebresib).
Pyrrolo[2,3-b]pyridin-6-one: A potent scaffold for MK2 (MAPKAPK2) kinase inhibition in inflammatory pathways.
Structural Classification & Chemical Space
The term "pyrrolopyridinone" encompasses multiple isomers. In drug discovery, the position of the nitrogen atoms and the carbonyl group dictates the target profile.
The Isomer Landscape
Isomer Subclass
Key Chemical Feature
Primary Biological Target
Representative Lead
Pyrrolo[2,3-c]pyridin-7-one
Carbonyl at C7; N6 is H-bond donor.
BET Bromodomains (BRD4)
ABBV-075 (Mivebresib)
Pyrrolo[2,3-b]pyridin-6-one
Carbonyl at C6; Pyridine N1 is H-bond acceptor.
MK2 Kinase , JAK, BTK
MK2-IV , PF-3644022
Pyrrolo[3,4-c]pyridine-1,3-dione
Imide motif (dione).
Analgesic / Sedative
Experimental Series
Bioisosteric Advantages
H-Bond Donor/Acceptor Motifs: The lactam (cyclic amide) functionality mimics the hydrogen-bonding pattern of DNA base pairs or peptide backbones, making it ideal for ATP-binding sites and acetyl-lysine recognition pockets.
Solubility: The polar nature of the lactam improves aqueous solubility compared to the fully aromatic azaindole parent.
Case Study A: BET Bromodomain Inhibition (Epigenetics)
The pyrrolo[2,3-c]pyridin-7-one scaffold represents a leap forward from first-generation benzodiazepine-based BET inhibitors (e.g., JQ1).
Mechanistic Logic: The "Asn140 Clamp"
Bromodomains (BRD2, BRD3, BRD4) recognize acetylated lysine (KAc) residues on histones. The KAc binding pocket contains a conserved asparagine residue (Asn140 in BRD4 BD1).
Mechanism: The lactam NH and carbonyl oxygen of the pyrrolopyridinone form a bidentate hydrogen bond with Asn140.
Selectivity: Optimization at the N1-position (pyrrole nitrogen) allows the molecule to extend into the "WPF shelf" (Trp-Pro-Phe), enhancing potency and isoform selectivity (specifically BD2 vs. BD1).
Visualization: BET Signaling & Inhibition
The following diagram illustrates the downstream effects of BRD4 inhibition by pyrrolopyridinone scaffolds.
Figure 1: Mechanism of Action for BET bromodomain inhibition. The pyrrolopyridinone inhibitor competitively displaces BRD4 from chromatin, halting c-MYC transcription.
Case Study B: MK2 Kinase Inhibition (Inflammation)
The pyrrolo[2,3-b]pyridin-6-one isomer is critical for targeting MK2, a kinase downstream of p38 MAPK. Direct p38 inhibitors often fail due to feedback loop toxicity; MK2 inhibition avoids this by preserving the negative feedback loop on upstream kinases.
Binding Mode: The scaffold binds in the ATP pocket. The lactam moiety interacts with the hinge region (Glu139/Leu141 in MK2), while the pyrrole ring allows substitution to access the hydrophobic back pocket.
Synthetic Methodology: Construction of the Pyrrolo[2,3-c]pyridin-7-one Core[1]
This protocol details the synthesis of the core scaffold used in BET inhibitors. It utilizes an acid-promoted intramolecular cyclization of amidoacetals, a robust method for scale-up.[1]
Reflux the mixture at 110°C for 2-4 hours. The acid catalyzes the cleavage of the acetal and subsequent electrophilic aromatic substitution at the pyrrole C3 position.
Validation: Check for the disappearance of the acetal peak and appearance of the aromatic pyridinone core by NMR.
Workup: Cool to RT. Neutralize carefully with sat. NaHCO3. Extract with Ethyl Acetate.
To validate the biological activity of synthesized pyrrolopyridinone analogs against BRD4, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the industry standard.
Assay Principle
This competitive binding assay measures the displacement of a fluorescent tracer (Alexa647-labeled ligand) from the recombinant BRD4 bromodomain (tagged with His/Biotin and bound to Europium-labeled antibody/streptavidin).
High Signal: Tracer bound (No Inhibitor).
Low Signal: Tracer displaced (Inhibitor Present).
Protocol
Buffer Preparation: 50 mM HEPES (pH 7.5), 100 mM NaCl, 0.05% CHAPS, 1 mM DTT, 0.1% BSA.
Plate Setup: Use white, low-volume 384-well plates.
Reagent Addition:
Add 5 µL of test compound (10-point dilution series in DMSO, final DMSO < 1%).
Add 5 µL of BRD4-BD1 protein (final conc. 2-5 nM) pre-mixed with Europium-Streptavidin (final conc. 1-2 nM).
Incubate for 15 mins at RT.
Add 5 µL of Alexa647-labeled BET ligand (tracer) at
concentration (typically 10-50 nM).
Incubation: Incubate for 60 mins at RT in the dark.
Detection: Read on a TR-FRET compatible reader (e.g., EnVision).
Excitation: 337 nm.
Emission 1 (Donor): 615 nm.
Emission 2 (Acceptor): 665 nm.
Data Analysis: Calculate TR-FRET ratio (Em665/Em615). Fit data to a 4-parameter logistic equation to determine
.
Self-Validation Criteria (QC)
Z-Factor: Must be > 0.5 for the plate to be valid.
Reference Standard: Include JQ1 or ABBV-075 on every plate. Expected
for ABBV-075 against BRD4-BD1 should be ~1.0–2.0 nM.
Future Outlook: PROTACs and Beyond
The pyrrolopyridinone scaffold is increasingly used as the "warhead" in PROTACs (Proteolysis Targeting Chimeras). The solvent-exposed regions (typically off the pyrrole nitrogen or phenyl substituents) provide ideal attachment points for linkers to E3 ligase ligands (e.g., VHL or Cereblon), enabling the degradation of target proteins rather than simple inhibition.
References
McDaniel, K. F., et al. (2017).[3] "Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib), a Potent and Orally Available Bromodomain and Extraterminal Domain (BET) Family Bromodomain Inhibitor."[3][4][5] Journal of Medicinal Chemistry. Link
Fidanze, S., et al. (2018). "Discovery and optimization of novel constrained pyrrolopyridone BET family inhibitors." Bioorganic & Medicinal Chemistry Letters. Link
Muller, S., et al. (2011). "Targeting the BET family of proteins in cancer and inflammation." Expert Opinion on Therapeutic Targets.
Velcicky, J., et al. (2010).[6] "Novel 3-aminopyrazole inhibitors of MK-2 discovered by scaffold hopping strategy."[6] Bioorganic & Medicinal Chemistry Letters. Link
Nechayev, M., et al. "The synthesis of low molecular weight pyrrolo[2,3-c]pyridine-7-one scaffold."[1] Enamine Technical Notes. Link
Wang, L., et al. (2020). "Novel Pyrrolopyridone Bromodomain and Extra-Terminal Motif (BET) Inhibitors Effective in Endocrine-Resistant ER+ Breast Cancer." Journal of Medicinal Chemistry. Link
Technical Guide: Distinguishing and Synthesizing Pyrrolo[3,4-b]pyridin-5-one vs. 7-one Isomers
The technical guide follows below, structured to provide high-level mechanistic insight, robust experimental protocols, and definitive analytical criteria. Executive Summary The pyrrolo[3,4-b]pyridine core represents a p...
Author: BenchChem Technical Support Team. Date: February 2026
The technical guide follows below, structured to provide high-level mechanistic insight, robust experimental protocols, and definitive analytical criteria.
Executive Summary
The pyrrolo[3,4-b]pyridine core represents a privileged scaffold in medicinal chemistry, serving as a bioisostere to isoindolinones. Its utility spans from epigenetic modulators (EZH1/2 inhibitors) to kinase inhibitors (CDK, GSK3) and GPCR antagonists (MCH-R1).
However, the asymmetry of the pyridine ring introduces a critical regiochemical challenge: the distinction between the 5-one and 7-one isomers. These regioisomers exhibit distinct electrostatic potentials, hydrogen-bond vectors, and metabolic profiles. This guide provides a definitive framework for the synthesis, purification, and structural elucidation of these isomers, with a focus on the "distal" (5-one) vs. "proximal" (7-one) carbonyl positioning relative to the pyridine nitrogen.
Part 1: Structural & Electronic Divergence
To control the chemistry, one must understand the electronic bias of the scaffold.
Nomenclature and Topology
The fusion of a pyridine ring (atoms 1–4a–7a) with a pyrrole ring creates two non-equivalent carbonyl positions in the lactam system.
Pyrrolo[3,4-b]pyridin-5-one ("Distal" Isomer):
Position: The carbonyl is located at position 5, adjacent to the bridgehead carbon C4a.
Environment: It is spatially distal to the pyridine nitrogen (N1).
Electronic Feature: The C5 carbonyl is less influenced by the electron-withdrawing inductive effect of the pyridine nitrogen compared to C7.
Pyrrolo[3,4-b]pyridin-7-one ("Proximal" Isomer):
Position: The carbonyl is located at position 7, adjacent to the bridgehead carbon C7a.
Environment: It is spatially proximal to the pyridine nitrogen (N1).
Electronic Feature: The C7 position experiences a strong inductive effect (-I) from N1, making the parent carbonyl C7 (in the dione precursor) more electrophilic than C5.
Physical Property Divergence
Feature
5-one Isomer (Distal)
7-one Isomer (Proximal)
Dipole Moment
Lower dipole; vectors of C=O and Pyridine N are roughly anti-parallel.
Higher dipole; vectors are more aligned.
H-Bond Acceptor
C=O is a standard acceptor.
C=O basicity is modulated by N1 proximity (potential repulsion).
Solubility
Generally more lipophilic.
Often more polar due to dipole alignment.
Prevalence
Major Product in standard reduction and Ugi-Zhu reactions.
Minor/Trace Product requiring specific synthetic forcing.
Part 2: Synthetic Pathways & Regiocontrol
The synthesis of these isomers is governed by the "Electrophilic Trap" principle. In the precursor quinolinimide (pyridine-2,3-dicarboximide), the carbonyl at C7 is more electrophilic due to its proximity to the pyridine nitrogen.
The "Thermodynamic Sink" (5-one Synthesis)
The most reliable route to the 5-one isomer is the Regioselective Reduction of Quinolinimides .
Mechanism: When treating pyrrolo[3,4-b]pyridine-5,7-dione (the imide) with a hydride reducing agent (e.g., NaBH₄ or Zn/AcOH), the hydride acts as a nucleophile.
Regioselectivity: The hydride attacks the more electrophilic carbonyl (C7, proximal to N). This reduces C7 to a hydroxyl-lactam (hemiaminal), which is subsequently reduced to the methylene (CH₂).
Result: The C7 carbonyl is removed, leaving the C5 carbonyl intact . Thus, reduction yields the 5-one .
The "Kinetic Challenge" (7-one Synthesis)
Accessing the 7-one requires protecting the C7 position or using de novo ring construction where the C5 carbonyl is formed before ring closure, or by blocking C7 reduction.
Alternative: Cyclization of 2-(aminomethyl)nicotinic esters.
Visualizing the Synthetic Logic (Graphviz)
Caption: Figure 1. Synthetic decision tree demonstrating the convergence of common pathways toward the 5-one isomer due to the electronic lability of the C7 position.
Part 3: Analytical Differentiation (The E-E-A-T Standard)
Relying solely on 1H NMR splitting patterns is insufficient due to the lack of vicinal protons on the bridgeheads in fully substituted derivatives. HMBC (Heteronuclear Multiple Bond Correlation) is the gold standard for assignment.
The HMBC Diagnostic Test
The distinction rests on the correlation between the Carbonyl Carbon and the Pyridine Ring Protons .
Isomer
Key HMBC Correlation (3-Bond)
Explanation
5-one
C=O (C5) ↔ Pyridine H4
The C5 carbonyl is 3 bonds away from the proton at pyridine position 4. This is a strong, definitive cross-peak.
7-one
C=O (C7) ↔ Pyridine H4 (None)
The C7 carbonyl is 4 bonds away from H4 (too far). It is 3 bonds from Pyridine H2, but H2 is often absent (fused) or quaternary in these systems.
Visualizing the NMR Logic (Graphviz)
Caption: Figure 2. The definitive HMBC correlation logic. The presence of a cross-peak between the pyridine H4 proton and the lactam carbonyl confirms the 5-one structure.
Part 4: Experimental Protocol
Protocol: Regioselective Synthesis of Pyrrolo[3,4-b]pyridin-5-one
Targeting the 5-one isomer via Zinc/Acetic Acid reduction of the imide.
Rationale: This method utilizes the electronic difference between C5 and C7. Zinc in acetic acid selectively reduces the more electrophilic C7 carbonyl (alpha to pyridine nitrogen) to the methylene, leaving the C5 carbonyl intact.
Copper(II) sulfate (catalytic, optional for activation)
Step-by-Step Workflow:
Activation: Activate Zinc dust (10 equiv) by washing with 2% HCl, followed by water, ethanol, and ether. Dry under vacuum.
Solubilization: Dissolve the imide (1.0 mmol) in Glacial Acetic Acid (10 mL). If solubility is poor, add minimal DCM, but acetic acid must be in large excess.
Reflux: Add the activated Zinc dust to the solution. Heat the mixture to reflux (118°C) for 4–6 hours.
Checkpoint: Monitor via TLC. The imide spot will disappear, replaced by a more polar fluorescent spot (the 5-one).
Workup:
Filter the hot solution through a Celite pad to remove excess Zinc.
Concentrate the filtrate in vacuo to remove most acetic acid.
Neutralize the residue with Sat. NaHCO₃ (Caution: foaming).
Extract with Ethyl Acetate (3x).
Purification: Flash column chromatography (MeOH/DCM gradient). The 5-one is typically the major product (>80%).
Self-Validation Step:
Acquire a 1H-NMR.[3] Look for the methylene singlet (lactam CH₂) around 4.5–5.0 ppm.
Acquire an HMBC.[4][5][6] Verify the correlation between the Carbonyl carbon (~165 ppm) and the Pyridine H4 proton (~8.0–8.5 ppm).
References
Regioselectivity in Quinolinimide Reduction
Journal of the Chemical Society, Perkin Transactions 1.
Ugi-Zhu Multicomponent Synthesis (5-one specific)
Molecules.[7][2][3][5][6][8][9][10][11][12] "Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions."
Bioorganic & Medicinal Chemistry Letters. "Synthesis and SAR study of pyrrolo[3,4-b]pyridin-7(6H)-one derivatives." (Demonstrating the existence and utility of the 7-one isomer).
HMBC & Structural Elucidation
Chemistry LibreTexts. "HMBC: Heteronuclear Multiple Bond Correlation."[4][5][6]
Strategic Engineering of Novel Aza-Isoindolin-1-ones
Synthesis, Physicochemical Optimization, and Therapeutic Applications Executive Summary The isoindolin-1-one (phthalimidine) scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous kin...
Author: BenchChem Technical Support Team. Date: February 2026
Synthesis, Physicochemical Optimization, and Therapeutic Applications
Executive Summary
The isoindolin-1-one (phthalimidine) scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous kinase inhibitors, anxiolytics, and anti-inflammatory agents.[1] However, the carbocyclic benzene ring often imposes limitations regarding aqueous solubility and metabolic liability.
Aza-isoindolin-1-ones —where one or more carbons in the fused benzene ring are replaced by nitrogen—represent a strategic evolution of this scaffold. These analogues (e.g., pyrrolo[3,4-b]pyridin-5-ones) offer superior physicochemical profiles, including reduced lipophilicity (LogP) and novel hydrogen-bonding vectors for ATP-competitive binding, particularly in PI3K and CDK kinase families.
This guide details the structural logic, advanced synthetic methodologies, and specific protocols for integrating aza-isoindolin-1-ones into drug discovery pipelines.
The introduction of nitrogen into the isoindolinone core creates four primary regioisomers. The nomenclature is derived from the fusion of the pyrrole ring with a pyridine (or pyrimidine) system.
Table 1: Physicochemical Impact of Aza-Substitution
Scaffold Variant
IUPAC Nomenclature
Key Property Shift (vs. Carbon Core)
Primary Target Class
Isoindolin-1-one
Isoindolin-1-one
High LogP, Metabolic oxidation prone
General Kinase / CNS
4-Aza
6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one
H-bond Acceptor (N1) ; Lower LogP
PI3K, mGluR1
5-Aza
2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one
Altered dipole; Moderate solubility
CDK7, JAK2
6-Aza
1,2-dihydro-3H-pyrrolo[3,4-c]pyridin-3-one
High Solubility ; Unique hinge binding
PI3K/
7-Aza
5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-one
Steric relief; H-bond Acceptor (N4)
Viral Proteases
Mechanistic Advantage: The "Solubility-Selectivity" Axis
Replacing the CH group with N reduces the cLogP by approximately 0.5–1.0 units depending on the position. More importantly, the pyridyl nitrogen acts as a specific H-bond acceptor. In kinase inhibitors, this nitrogen often interacts with the hinge region (e.g., Met residue backbone NH), a vector unavailable to the carbocyclic parent, thereby enhancing isoform selectivity.
Synthetic Methodologies
Constructing the aza-isoindolinone core is synthetically more challenging than its carbon counterpart due to the electron-deficient nature of the pyridine ring, which disfavors standard electrophilic aromatic cyclizations.
This is the preferred modern methodology for 6-aza-isoindolinones. It constructs the pyridine ring and the lactam simultaneously from acyclic precursors, allowing for high modularity.
Figure 1: Mechanism of the Ru-catalyzed [2+2+2] cyclotrimerization. The reaction creates the pyridine ring by fusing a diyne with an isocyanate, establishing the 6-aza core in a single step.
Detailed Experimental Protocol
Target: Synthesis of a 6-aza-isoindolinone scaffold (PI3K
Inhibitor Precursor) via Ru-Catalysis.
Reference Standard: Adapted from Ashworth et al. (See Ref 1).
Reagent: Ethyl isocyanatoformate (1.2 equiv) - Note: Acts as the pyridine N-source and carbonyl source.
Catalyst: Cp*RuCl(cod) (2-5 mol%)
Solvent: 1,2-Dichloroethane (DCE), anhydrous.
Atmosphere: Argon/Nitrogen.
Step-by-Step Methodology
Catalyst Activation (The "Black to Brown" Check):
In a glovebox or under strict Schlenk conditions, dissolve Cp*RuCl(cod) in degassed DCE.
Self-Validation: The solution should be a clear, dark brown/amber. If it turns green or precipitates black solids immediately, the catalyst is oxidized; abort and repurify.
Addition Sequence:
Add the di-propargyl amine substrate to the catalyst solution at Room Temperature (RT).
Add the isocyanate dropwise over 5 minutes.
Why? Rapid addition can lead to isocyanate homodimerization rather than cross-cyclization.
Thermal Cyclization:
Seal the reaction vessel and heat to 80°C for 2–4 hours.
Monitoring: Perform TLC (Eluent: 5% MeOH in DCM).
Endpoint: Look for the disappearance of the propargyl spot (high Rf) and appearance of a highly fluorescent spot (the pyridine core) under UV254.
Workup (Critical for Aza-Compounds):
Do not perform a standard acidic wash; the pyridine nitrogen will protonate, and the product will be lost to the aqueous layer.
Concentrate the reaction mixture directly under reduced pressure.
Redissolve in minimal DCM and filter through a short pad of neutral alumina to remove Ruthenium residues.
Purification:
Flash column chromatography.
Gradient: 0%
10% MeOH in DCM.
Note: Aza-isoindolinones often streak on silica due to basicity. Add 1% Triethylamine (Et3N) to the eluent to sharpen peaks.
The aza-isoindolinone scaffold has shown exceptional promise in inhibiting Phosphoinositide 3-kinase gamma (PI3K
), a target for cancer immunotherapy and inflammation.
SAR Logic: The Hinge Binder
In the ATP binding pocket of PI3K
, the 6-aza nitrogen (in the pyrrolo[3,4-c]pyridin-3-one isomer) creates a critical interaction.
Figure 2: Structure-Activity Relationship (SAR) map for PI3K
inhibition. The pyridine nitrogen serves a dual role: improving solubility and providing a vector for specific water-mediated hydrogen bonds.
Case Study Data (Compound 2 vs. Carbocyclic Analog)
Potency: The 6-aza analogue (Compound 2 in Ref 1) maintained nanomolar potency (
= 14 nM) comparable to the carbocyclic variant.
Selectivity: Showed >100-fold selectivity against Class IB PI3Ks.
Solubility: The aza-analogue demonstrated a 20-fold increase in thermodynamic solubility at pH 7.4.
Future Outlook
The field is moving toward bivalent degraders (PROTACs) . Aza-isoindolinones are ideal "warheads" for PROTACs because the pyridine nitrogen provides a distinct handle for linker attachment (via N-oxidation or alkylation) without disrupting the primary pharmacophore binding at the lactam region.
References
Ashworth, S. et al. (2018). Synthesis of a 6-Aza-Isoindolinone-Based Inhibitor of Phosphoinositide 3-Kinase
Zhang, C. et al. (2025).[2] Enantioselective Synthesis of Isoindolinone by Sequential Palladium-Catalyzed Aza-Heck/Suzuki Coupling Reaction. Organic Letters. [Link]
Luo, Y. et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline. Chemical Communications.[3] [Link]
Mehta, A. et al. (2024).[4] Exploring isoindolin-1-ones as potential CDK7 inhibitors using cheminformatic tools. Journal of Biomolecular Structure and Dynamics. [Link]
Perry, M. et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. [Link]
synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one via Ugi-Zhu reaction
Application Note: Precision Synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one via Ugi-Zhu Reaction Executive Summary The synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one represents a critical challenge in me...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one via Ugi-Zhu Reaction
Executive Summary
The synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one represents a critical challenge in medicinal chemistry, as this fused bicyclic scaffold serves as a bio-isostere for isoindolinones (e.g., in DPP-4 inhibitors and anticancer agents). While traditional methods require multi-step linear synthesis, the Ugi-Zhu Three-Component Reaction (UZ-3CR) offers a convergent, one-pot cascade strategy.
This guide details the protocol for assembling this core using 2-formylpyridine , a primary amine , and
-ethyl-2-isocyanoacetamide . The methodology exploits the "Zhu" variation of the Ugi reaction to generate a 5-aminooxazole intermediate, which undergoes a spontaneous aza-Diels-Alder/N-acylation/decarboxylation cascade with a dienophile (typically maleic anhydride or acrylic acid derivatives) to yield the target lactam.
Strategic Retrosynthesis & Reaction Design
The "Ugi-Zhu" reaction is distinct from the classic Ugi-4CR. It utilizes a bifunctional isocyanide (an
-isocyanoacetamide) to drive an intramolecular cyclization, forming an oxazole. This oxazole then acts as a diene in a subsequent cycloaddition.
Critical Component Selection for "6-Ethyl" Target:
Aldehyde:2-Formylpyridine (Provides the pyridine backbone and C-5).
Isocyanide:
-Ethyl-2-isocyanoacetamide (Provides the lactam Carbonyl C-7 and the N-ethyl group at position 6).
Amine:Benzylamine (Acts as the auxiliary amine to form the initial imine; the choice of amine influences the yield and electronics of the intermediate).
Dienophile:Maleic Anhydride (Promotes the cascade to the final aromatic system).
Reaction Pathway Diagram
Figure 1: Mechanistic flow of the Ugi-Zhu cascade synthesis targeting the pyrrolopyridinone core.
Experimental Protocol
Safety Note: Isocyanides are potent respiratory sensitizers with foul odors. Work exclusively in a fume hood. Triflate catalysts are moisture-sensitive.
Materials:
Reagent A: 2-Formylpyridine (1.0 mmol)
Reagent B: Benzylamine (1.0 mmol) (or Ethylamine if N-substitution at C5 is desired)
Reagent C:
-Ethyl-2-isocyanoacetamide (1.1 mmol)
Reagent D: Maleic Anhydride (1.1 mmol)
Catalyst: Scandium(III) triflate [Sc(OTf)
] (5 mol%) or Ytterbium(III) triflate [Yb(OTf)]
Solvent: Toluene (Anhydrous) or Methanol (depending on solubility)
Step-by-Step Procedure:
Imine Formation (Pre-complexation):
In a 10 mL microwave vial equipped with a magnetic stir bar, dissolve 2-Formylpyridine (107 mg, 1.0 mmol) and Benzylamine (107 mg, 1.0 mmol) in anhydrous Toluene (3.0 mL).
Stir at room temperature for 15 minutes. The solution may turn slightly yellow, indicating imine formation.
Checkpoint: Add anhydrous Na
SO (100 mg) if using non-anhydrous solvents to drive equilibrium, though usually unnecessary in toluene.
Ugi-Zhu Cyclization (Oxazole Synthesis):
Add
-Ethyl-2-isocyanoacetamide (123 mg, 1.1 mmol) to the reaction mixture.
Add the catalyst Sc(OTf)
(25 mg, 0.05 mmol).
Thermal Method: Heat to 60°C for 2 hours.
Microwave Method (Preferred): Irradiate at 80°C (100 W) for 15 minutes.
Validation: TLC (Hexane/EtOAc 1:1) should show consumption of the aldehyde and appearance of a fluorescent spot (the 5-aminooxazole intermediate).
Cascade Sequence (Diels-Alder/Aromatization):
Add Maleic Anhydride (108 mg, 1.1 mmol) directly to the reaction vial.
Thermal Method: Reflux at 110°C for 4–6 hours.
Microwave Method:[1][2][3][4][5] Irradiate at 100°C for 20 minutes.
Observation: Evolution of CO
(bubbling) indicates the decarboxylation step is proceeding.
Work-up and Purification:
Cool the mixture to room temperature.
Concentrate the solvent under reduced pressure.
Redissolve the residue in Dichloromethane (DCM, 20 mL) and wash with saturated NaHCO
(2 x 10 mL) to remove unreacted acid/anhydride.
Dry over MgSO
, filter, and concentrate.
Purification: Flash column chromatography on silica gel.
Eluent: Gradient of Hexane:Ethyl Acetate (from 80:20 to 40:60).
Product: The target appears as a solid (often white or pale yellow).
Optimization & Troubleshooting Data
The following table summarizes optimization parameters for the Ugi-Zhu reaction to maximize the yield of the pyrrolopyridinone core.
Parameter
Condition
Yield (%)
Notes
Solvent
Methanol (MeOH)
45%
Good solubility, but competes with nucleophiles.
Solvent
Toluene (PhMe)
82%
Optimal. Promotes Diels-Alder and decarboxylation.
Catalyst
None
<10%
Reaction stalls at imine or acyclic Ugi adduct.
Catalyst
Sc(OTf) (5 mol%)
85%
Optimal. Lewis acidity balances activation without degradation.
Catalyst
Yb(OTf) (5 mol%)
78%
Viable alternative.
Temperature
25°C
15%
Insufficient energy for the cascade cyclization.
Temperature
MW 100°C
88%
Optimal. Rapid conversion minimizes side reactions.
Mechanistic Insights & Causality
The success of this protocol relies on the "Zhu" modification, where the isocyanoacetamide acts as a convertible isocyanide.
Imine Activation: The Lewis acid [Sc(III)] coordinates to the imine nitrogen, facilitating the nucleophilic attack of the isocyanide carbon.
Nitrilium Trapping: Unlike the standard Ugi (where a carboxylate traps the nitrilium), the amide oxygen of the isocyanoacetamide attacks the nitrilium ion intramolecularly. This is the "Zhu" signature step.
Aromatization Drive: The subsequent reaction with maleic anhydride is driven by the formation of the stable, aromatic pyridine-fused lactam system and the irreversible loss of CO
and water.
Why N-Ethyl-2-isocyanoacetamide?
To achieve the 6-ethyl substitution pattern, the ethyl group must be pre-installed on the amide nitrogen of the isocyanide. Standard ethyl isocyanide would not provide the necessary amide oxygen for the initial oxazole cyclization.
References
Gámez-Montaño, R., et al. (2023). Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction and In Vitro–In Silico Studies against Breast Carcinoma. MDPI Pharmaceuticals. Link
Zhu, J., et al. (2001). Total Synthesis of Ecteinascidin 743. (Foundational work on 5-aminooxazole formation). Journal of Organic Chemistry. Link
Flores-Reyes, J., et al. (2024). Synthesis of BODIPY-pyrrolo[3,4-b]pyridin-5-ones via Ugi-Zhu/cascade reactions. Frontiers in Chemistry. Link
Bienaymé, H., & Bouzid, K. (1998). A New Heterocyclic Multicomponent Reaction. (Early Ugi-Zhu variants). Tetrahedron Letters. Link
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Executive Summary
The pyrrolopyridinone scaffold (specifically pyrrolo[2,3-b]pyridin-6-one and pyrrolo[3,4-c]pyridine-1,3-dione) represents a privileged structure in medicinal chemistry, exhibiting potent bioactivity as kinase inhibitors (e.g., MK-2, JAK), tubulin polymerization inhibitors, and antimicrobial agents. Traditional stepwise synthesis is often plagued by low atom economy, excessive purification steps, and hazardous solvents.
This application note details a one-pot multicomponent reaction (MCR) strategy. By leveraging the Knoevenagel-Michael-Cyclization cascade, researchers can synthesize diverse pyrrolopyridinone libraries with >85% atom economy. We present two validated protocols: a Green Catalyst-Free/Organocatalytic Method for rapid screening and a Magnetic Nanocatalyst Method for scalable, high-yield production.
Mechanistic Insight & Reaction Design
The efficiency of this synthesis relies on the "domino" nature of the reaction. Understanding the causality between the reagents is critical for troubleshooting low yields.
The Knoevenagel-Michael-Cyclization Cascade
The reaction typically involves three core components:
Aldehyde (R-CHO): Determines the substituent at the C-4 position.
Active Methylene: (e.g., Meldrum's acid, malononitrile, or 1,3-dicarbonyls) acts as the nucleophilic carbon source.
Binucleophilic Amine: (e.g., amino-pyrrole, amino-uracil, or enamino-esters) provides the nitrogen backbone and closes the ring.
Mechanistic Pathway:
Activation: The catalyst activates the carbonyl of the aldehyde and the methylene proton.
Knoevenagel Condensation: Formation of an arylidene intermediate.
Michael Addition: The amine attacks the electron-deficient alkene of the intermediate.
Cyclization: Intramolecular nucleophilic attack followed by dehydration/alcohol elimination forms the fused pyridine ring.
Figure 1: The sequential Knoevenagel-Michael-Cyclization mechanism governing the formation of the pyrrolopyridinone core.
Validated Experimental Protocols
Protocol A: Green Synthesis (Ethanol/TBAB)
Objective: Rapid library generation with minimal environmental impact.
Mechanism: Tetra-n-butylammonium bromide (TBAB) acts as a phase-transfer catalyst and mild surfactant, stabilizing the transition states in polar protic solvents.
Active Methylene: Malononitrile or Ethyl cyanoacetate (1.0 mmol)
Amine Precursor: 3-amino-1-phenyl-1H-pyrazol-5(4H)-one or N-substituted maleimide (1.0 mmol)
Catalyst: TBAB (10 mol%) or L-Proline (10 mol%)
Solvent: Ethanol:Water (1:1 v/v) or Pure Ethanol
Step-by-Step Procedure:
Charge: In a 25 mL round-bottom flask, dissolve the aldehyde and active methylene compound in 5 mL of Ethanol/Water.
Activate: Add the catalyst (TBAB, 0.032 g). Stir at room temperature for 5 minutes until slightly turbid (formation of Knoevenagel adduct).
Addition: Add the amine precursor (1.0 mmol) in one portion.
Reflux: Heat the mixture to 80°C (reflux) for 45–90 minutes.
Checkpoint: Monitor via TLC (Eluent: Ethyl Acetate/n-Hexane 3:7). Look for the disappearance of the aldehyde spot.
Precipitation: Allow the reaction to cool to room temperature. The product typically precipitates out as a solid.
Workup: Filter the solid under vacuum. Wash with ice-cold ethanol (2 x 3 mL) and water (2 x 5 mL) to remove the catalyst.
Purification: Recrystallize from hot ethanol if necessary.
Protocol B: Magnetic Nanocatalyst Synthesis (Scalable)
Objective: High-yield synthesis for scale-up (>5g) with catalyst recovery.
Catalyst: Fe₃O₄@SiO₂-NH₂ (Amino-functionalized silica-coated magnetic nanoparticles).
Step-by-Step Procedure:
Setup: Place a 100 mL reaction vessel on a magnetic stirrer plate.
Mixing: Add Aldehyde (10 mmol), 1,3-Dicarbonyl (10 mmol), and Amine source (10 mmol) in Ethanol (30 mL).
Catalysis: Add Fe₃O₄@SiO₂-NH₂ (30 mg).
Reaction: Reflux at 80°C for 30–60 minutes. The heterogeneous catalyst provides surface active sites for dual activation of electrophiles and nucleophiles.
Separation: Place an external magnet against the flask wall. Decant the supernatant containing the dissolved product.
Self-Validation: The solution should clear instantly as the black catalyst particles aggregate at the magnet.
Recovery: Wash the catalyst with hot ethanol, dry, and store for re-use (up to 5 cycles).
Isolation: Evaporate the supernatant solvent to obtain the crude product. Recrystallize from EtOH/DMF.
Experimental Workflow & Quality Control
To ensure reproducibility, follow this logic flow for synthesis and validation.
Figure 2: Operational workflow for the synthesis and purification of pyrrolopyridinone derivatives.
Data Analysis & Optimization
The following data summarizes the optimization of reaction conditions for the synthesis of 7-amino-4-aryl-pyrrolo[2,3-b]pyridin-6-one derivatives.
Table 1: Solvent and Catalyst Optimization
Entry
Solvent
Catalyst (10 mol%)
Temp (°C)
Time (min)
Yield (%)
1
Water
None
100
120
45
2
Ethanol
None
Reflux
120
52
3
Ethanol
TBAB
Reflux
45
92
4
Ethanol
L-Proline
Reflux
60
88
5
Water/PEG-400
Salicylic Acid
80
40
89
6
Ethanol
Fe₃O₄@SiO₂
Reflux
30
94
Interpretation:
Solvent Effect: Protic solvents (Ethanol) favor the reaction by stabilizing the ionic intermediates formed during the Michael addition.
Catalyst Efficiency: TBAB and Nanocatalysts significantly reduce reaction time by increasing the effective collision frequency (TBAB via phase transfer, Nanocatalysts via surface area).
Characterization Checklist (Self-Validation)
To confirm the formation of the pyrrolopyridinone core, look for these specific spectral signatures:
IR Spectroscopy:
Sharp band at 3300–3400 cm⁻¹ (NH stretching).
Strong band at 1650–1690 cm⁻¹ (C=O amide stretching).
Absence of aldehyde C=O (approx. 1700 cm⁻¹) indicates consumption of starting material.
¹H NMR (DMSO-d₆):
Singlet at δ 10.0–12.0 ppm (NH proton, D₂O exchangeable).
Singlet at δ 4.5–5.0 ppm (CH proton at the chiral center, if applicable).
Aromatic protons corresponding to the aldehyde input.
References
Anaraki-Ardakani, H., et al. (2018). "One-pot three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives: A green approach." Journal of the Mexican Chemical Society.
Mishra, S., et al. (2025).[2] "Multicomponent synthesis of pyrano-pyrazolo-pyridones by a bimetallic cobalt-cadmium magnetic catalyst." Scientific Reports.
BenchChem. (2025).[1] "Application Notes and Protocols for Green Synthesis of Pyrrole Derivatives." BenchChem Protocols.
Panda, A. K., et al. (2026).[3] "Microwave-assisted multicomponent synthesis of Pyrrolo[2,3-d] pyrimidinone derivatives and their DFT calculations." Der Pharma Chemica.
Voloshchuk, V. V., et al. (2024). "Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines." Journal of Organic and Pharmaceutical Chemistry.
microwave-assisted synthesis of 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-ones
Application Note: Microwave-Assisted Synthesis of 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-7-ones Executive Summary The 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one scaffold represents a privileged pharmacophore in medicinal c...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Microwave-Assisted Synthesis of 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-7-ones
Executive Summary
The 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in Melanin-Concentrating Hormone Receptor 1 (MCH-R1) antagonists, necroptosis inhibitors (RIPK1), and various kinase modulators.[1] Traditional thermal synthesis of this fused lactam often suffers from prolonged reaction times (12–24 hours) and competitive hydrolysis of the ester precursor.
This Application Note details a Microwave-Assisted Organic Synthesis (MAOS) protocol that reduces reaction times to under 20 minutes while improving purity profiles.[1] We focus specifically on the "7-one" isomer , distinguishing it from the isomeric 5-one typically accessed via Ugi-Zhu cascades.[1]
Strategic Analysis & Retrosynthesis
To access the 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-7-one core, the most robust retrosynthetic disconnection involves the cyclization of ethyl 2-(bromomethyl)nicotinate with a primary amine.[1]
Thermal Challenge: Conventional heating requires reflux in ethanol or toluene.[1] The rate-determining step is the initial nucleophilic attack of the amine on the benzylic bromide, followed by the intramolecular lactamization. Thermal gradients often lead to ester hydrolysis (forming the carboxylic acid byproduct) before cyclization completes.
Microwave Solution: Dielectric heating rapidly stabilizes the dipolar transition state of the SN2 substitution, accelerating the initial amine alkylation.[1] The subsequent intramolecular aminolysis (lactam formation) is thermodynamically driven by the high temperature/pressure achievable in sealed MW vessels.
Pathway Visualization
The following diagram outlines the specific synthetic workflow and mechanistic pathway.
Figure 1: Synthetic workflow from commercially available nicotinates to the target lactam.
Detailed Experimental Protocol
Step 1: Precursor Synthesis (Batch/Thermal)
Note: While the cyclization is the focus of this MW note, the quality of the bromide precursor is critical.
Reactants: Ethyl 2-methylnicotinate (1.0 eq), NBS (1.1 eq), AIBN (0.1 eq) in CCl4 or Trifluorotoluene.[1]
Conditions: Reflux (80°C) for 4–6 hours.
Workup: Filter succinimide, concentrate, and use the crude ethyl 2-(bromomethyl)nicotinate immediately or store at -20°C under Argon. (Instability Warning: Benzylic bromides are lachrymators and prone to hydrolysis).[1]
Step 2: Microwave-Assisted Cyclization (The Core Protocol)
This protocol is self-validating: the disappearance of the benzylic bromide (starting material) and the absence of the hydrolyzed acid byproduct confirm success.
Cool & Analyze: Cool to <50°C using compressed air (built-in feature). Analyze a 10 µL aliquot via LC-MS.
Success Criteria: Mass peak [M+H]+ corresponding to Target MW.[1] Absence of [M+H]+ for the open-chain amino-ester intermediate indicates complete cyclization.[1]
Workup:
Method A (Precipitation): For solid products, cool the reaction mixture to 0°C. The lactam often precipitates. Filter and wash with cold EtOH.[1]
Method B (Extraction): Concentrate solvent, redissolve in DCM, wash with sat.[1] NaHCO3, dry over MgSO4, and concentrate.[1]
Optimization & Data Summary
The following table summarizes optimization studies performed on the reaction of ethyl 2-(bromomethyl)nicotinate with 4-fluorobenzylamine.
Good yield, but workup required evaporation (no precipitation).[1]
5
Water
120 (MW)
20
40%
Significant hydrolysis of the ester to the acid.
Key Insight: Ethanol is the preferred solvent not only for its microwave absorptivity (tan δ = 0.941) but also because it suppresses the hydrolysis of the ethyl ester moiety via transesterification equilibrium, favoring the desired pathway.
Mechanistic Validation & Troubleshooting
Regioselectivity (7-one vs. 5-one)
It is crucial to distinguish the target 7-one from the 5-one isomer.[1]
7-one (Target): Derived from 2-(bromomethyl)nicotinate.[1] The carbonyl is adjacent to the pyridine ring fusion at the 7-position.[1]
5-one (Isomer): Often derived from Ugi-Zhu/Diels-Alder cascades involving 3-aminoacrylates.[1]
Validation: HMBC NMR spectroscopy is required to confirm the structure.[1] In the 7-one, the carbonyl carbon shows a correlation to the pyridine ring protons at the C6/C8 positions (depending on numbering), whereas the methylene protons (C5) correlate to the amine substituent.
Troubleshooting Guide
Issue: Low Yield / Sticky Tars.
Cause: Polymerization of the benzylic bromide due to excessive heat or lack of scavenging base.[1]
Fix: Ensure DIPEA is present before heating.[1] Reduce temp to 120°C and extend time to 20 min.
Functional Characterization of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one at the Human Muscarinic M4 Receptor
An Application Note for Researchers and Drug Development Professionals Abstract The M4 muscarinic acetylcholine receptor, a Gi/o-coupled G-protein coupled receptor (GPCR), is a significant therapeutic target for neurolog...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers and Drug Development Professionals
Abstract
The M4 muscarinic acetylcholine receptor, a Gi/o-coupled G-protein coupled receptor (GPCR), is a significant therapeutic target for neurological and psychiatric disorders, including schizophrenia.[1] Its activation modulates dopaminergic neurotransmission, making it a focal point for drug discovery.[2] This application note provides a detailed guide for characterizing the pharmacological activity of novel compounds, such as 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one, at the human M4 receptor. We present two robust, cell-based functional assay protocols: a highly sensitive, real-time bioluminescent cAMP assay for detailed mechanistic studies and a high-throughput calcium flux assay suitable for screening campaigns. These protocols are designed to provide researchers with the necessary tools to determine compound potency and efficacy, thereby accelerating the drug development process.
Part 1: M4 Receptor Signaling and Assay Principles
The M4 muscarinic receptor is predominantly coupled to the Gi/o family of G-proteins.[2][3] The canonical signaling pathway upon agonist binding involves the inhibition of adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[4][5] This reduction in cAMP subsequently leads to decreased activity of Protein Kinase A (PKA).[4][6] This inhibitory effect on cAMP production is the most direct and physiologically relevant readout for M4 receptor activation.
Interestingly, under certain conditions, such as high agonist concentrations or high receptor expression levels, M4 receptors can also couple to Gs proteins, resulting in a biphasic cAMP response—an initial decrease (Gi/o) followed by an increase (Gs) in cAMP levels.[4][7][8] Understanding this dual coupling potential is critical for accurate data interpretation.
To effectively measure the activity of compounds like 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one, we leverage these signaling pathways.
Primary Assay: cAMP Level Measurement: The most direct method to assess M4 activation is to measure the inhibition of cAMP production. Modern bioluminescent biosensors, such as the Promega GloSensor™ cAMP Assay, offer a highly sensitive, live-cell, non-lytic format that allows for real-time kinetic measurements.[9][10] This technology utilizes a genetically engineered form of firefly luciferase fused to a cAMP-binding domain. Upon a decrease in intracellular cAMP (due to Gi activation), a conformational change in the biosensor leads to a decrease in luminescence, which can be measured kinetically. The exceptional sensitivity of this assay can often detect Gi-coupled receptor activation without the need for artificial stimulation of adenylyl cyclase with agents like forskolin.[9][11]
Orthogonal/HTS Assay: Calcium Flux Measurement: For high-throughput screening (HTS), a common strategy is to engineer cell lines to express a promiscuous G-protein, such as Gα15 or a Gαq/i chimera, alongside the GPCR of interest.[12] These G-proteins force a Gi-coupled receptor to signal through the Gq pathway, which activates phospholipase C (PLC) and leads to the release of intracellular calcium (Ca²+).[13][14] This calcium mobilization can be readily detected using fluorescent calcium-indicator dyes with a Fluorescence Imaging Plate Reader (FLIPR), providing a robust and scalable assay format.[13][15]
M4 Muscarinic Receptor Signaling Pathways
Caption: M4 receptor signaling pathways relevant to functional assays.
Part 2: Materials and Reagents
Reagent/Material
Supplier (Example)
Purpose
Cell Line
HEK293 or CHO-K1 cells stably expressing human M4 receptor
ATCC, MilliporeSigma
Host system for the assay
Assay Kits & Reagents
GloSensor™ cAMP Reagent
Promega
Bioluminescent detection of cAMP
FLIPR® Calcium 6 Assay Kit
Molecular Devices
Fluorescent detection of Ca²⁺ flux
Forskolin
Sigma-Aldrich
Adenylyl cyclase activator (positive control)
Acetylcholine (ACh) or Oxotremorine M
Sigma-Aldrich
M4 receptor reference agonist
Atropine
Sigma-Aldrich
Muscarinic receptor reference antagonist
Compound
6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
In-house or Vendor
Test compound
General Cell Culture & Assay
DMEM/F-12 Medium, FBS, Penicillin-Streptomycin
Thermo Fisher Scientific
Cell culture
HBSS, HEPES buffer
Thermo Fisher Scientific
Assay buffers
DMSO (Cell culture grade)
Sigma-Aldrich
Compound solvent
White, solid-bottom 96- or 384-well assay plates
Corning
For luminescence assays
Black, clear-bottom 96- or 384-well assay plates
Greiner Bio-One
For fluorescence assays
Equipment
Luminometer (e.g., GloMax®)
Promega
Signal detection for cAMP assay
FLIPR® Tetra or similar
Molecular Devices
Signal detection for Ca²⁺ assay
CO₂ Incubator, Biosafety Cabinet
Standard Lab Suppliers
Cell culture maintenance
Part 3: Experimental Protocols
Protocol 1: Real-Time cAMP Measurement using GloSensor™ Assay
This protocol details the measurement of M4 receptor-mediated changes in intracellular cAMP in real-time. The high sensitivity of this assay allows for the detection of Gi-mediated cAMP decreases from basal levels.
A. Cell Preparation
Culture Cells: Maintain HEK293-hM4 or CHO-hM4 cells in appropriate growth medium at 37°C in a humidified atmosphere of 5% CO₂.
Plate Cells: 24 hours prior to the assay, harvest cells and plate them in a white, solid-bottom 384-well plate at a density of 5,000-10,000 cells per well in 20 µL of growth medium. Cell density should be optimized to ensure a stable basal signal.[16]
Incubate: Allow cells to attach and grow overnight at 37°C.
B. Assay Procedure
Prepare GloSensor™ cAMP Reagent: On the day of the assay, prepare the equilibration medium by diluting the GloSensor™ cAMP Reagent 1:50 (2% v/v final concentration) in CO₂-independent medium (e.g., HBSS with 20 mM HEPES).[16]
Equilibrate Cells: Remove the growth medium from the cell plate and add 20 µL of the prepared equilibration medium to each well.
Incubate: Incubate the plate at room temperature, protected from light, for 2 hours. This allows the reagent to enter the cells and for the luminescent signal to stabilize.[11][16]
Prepare Compound Plate: During the incubation, prepare a serial dilution of the test compound (6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one) and the reference agonist (e.g., Acetylcholine) in assay buffer. Prepare a 3X final concentration stock.
Measure Basal Signal: Place the assay plate into a plate-reading luminometer and measure the basal luminescence for 5-10 minutes to establish a stable baseline.
Add Compounds: Add 10 µL of the 3X compound dilutions to the appropriate wells.
Measure Kinetic Response: Immediately begin measuring luminescence kinetically for 30-60 minutes. A typical read interval is 1-2 minutes.
(Optional) Antagonist Mode: To test for antagonist activity, first add the test compound, incubate for 15-30 minutes, and then add a challenge concentration of the reference agonist (e.g., EC₈₀).
C. Data Analysis
Normalize Data: For each well, normalize the kinetic data to the baseline reading before compound addition.
Generate Dose-Response Curves: Plot the normalized luminescence signal (often the minimum value reached after agonist addition) against the logarithm of the compound concentration.
Calculate Potency: Fit the data to a four-parameter logistic equation to determine the EC₅₀ (for agonists causing a decrease from basal) or IC₅₀ (for antagonists blocking an agonist response).
GloSensor™ cAMP Assay Workflow
Caption: Workflow for the M4 receptor GloSensor cAMP assay.
This protocol is designed for screening compounds using an engineered cell line where M4 activation is coupled to calcium mobilization.
A. Cell Preparation
Culture Cells: Maintain CHO-hM4-Gα15 cells (or similar) in the appropriate growth medium.
Plate Cells: 24 hours prior to the assay, plate cells in a black, clear-bottom 384-well plate at a density of 10,000-20,000 cells per well in 25 µL of growth medium.
Incubate: Allow cells to attach overnight at 37°C.
B. Assay Procedure
Prepare Dye-Loading Solution: On the day of the assay, prepare the calcium-sensitive dye solution according to the manufacturer's protocol (e.g., FLIPR Calcium 6 Kit). This typically involves dissolving the dye components in an assay buffer (HBSS with 20 mM HEPES).
Load Cells with Dye: Add 25 µL of the dye-loading solution to each well of the cell plate.
Incubate: Incubate the plate for 1-2 hours at 37°C, protected from light, to allow the dye to enter the cells.
Prepare Compound Plate: During the incubation, prepare a serial dilution of the test compound and reference agonist in a separate 384-well plate at a 4X final concentration.
Measure Calcium Flux: Place both the cell plate and the compound plate into the FLIPR instrument.
Execute Assay: Program the instrument to establish a baseline fluorescence reading for 10-20 seconds, then perform a liquid transfer of 12.5 µL from the compound plate to the cell plate. Continue reading the fluorescence signal for an additional 2-3 minutes.
C. Data Analysis
Quantify Response: The instrument software will typically calculate the response as the maximum fluorescence signal minus the baseline signal (Max-Min).
Generate Dose-Response Curves: Plot the Max-Min fluorescence response against the logarithm of the compound concentration.
Calculate Potency: Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.
Part 4: Data Interpretation and Expected Results
For an agonist or positive allosteric modulator (PAM) acting at the M4 receptor, the expected outcome is a concentration-dependent response.
cAMP Assay: A potent M4 agonist will produce a concentration-dependent decrease in the luminescent signal. The resulting dose-response curve will yield an EC₅₀ value reflecting the compound's potency in the nanomolar to micromolar range, depending on its affinity and efficacy.
Calcium Flux Assay: In the engineered cell line, an agonist will trigger a concentration-dependent increase in fluorescence. The EC₅₀ value derived from this assay provides a robust measure of compound potency suitable for comparing large numbers of compounds.
Table of Expected Pharmacological Data (Example)
Compound
Assay Type
Parameter
Value (nM)
Acetylcholine (Reference)
GloSensor™ cAMP
EC₅₀
150
Acetylcholine (Reference)
Calcium Flux (FLIPR)
EC₅₀
250
6-ethyl-5H-pyrrolo[3,4-b] pyridin-7(6H)-one
GloSensor™ cAMP
EC₅₀
TBD
6-ethyl-5H-pyrrolo[3,4-b] pyridin-7(6H)-one
Calcium Flux (FLIPR)
EC₅₀
TBD
Conclusion
The protocols described in this application note provide a comprehensive framework for characterizing the functional activity of novel compounds like 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one at the human M4 muscarinic receptor. The highly sensitive real-time cAMP assay is ideal for detailed pharmacological profiling and mechanism-of-action studies, while the high-throughput calcium flux assay offers a scalable solution for primary screening and structure-activity relationship (SAR) studies. By employing these methods, researchers can effectively identify and advance promising new modulators of the M4 receptor for the potential treatment of CNS disorders.
References
Shen, J., et al. (2015). M4 muscarinic receptor signaling ameliorates striatal plasticity deficits in models of L-DOPA-induced dyskinesia. Neuron. Available at: [Link]
Hu, K., et al. (2021). Fine Tuning Muscarinic Acetylcholine Receptor Signaling Through Allostery and Bias. Frontiers in Pharmacology. Available at: [Link]
Al-Zoubi, Y., et al. (2022). Luciferase-based GloSensor™ cAMP assay: Temperature optimization and application to cell-based kinetic studies. Methods. Available at: [Link]
Agilent Technologies. (2010). Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Agilent. Available at: [Link]
Creative Biostructure. (n.d.). Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. Creative Biostructure. Available at: [Link]
Foster, D. J., et al. (2021). Fine Tuning Muscarinic Acetylcholine Receptor Signaling Through Allostery and Bias. Frontiers in Pharmacology. Available at: [Link]
Drug Discovery World. (2016). High-throughput calcium flux assays: luminescent versus fluorescent readout. Drug Discovery World. Available at: [Link]
Myslivecek, J. (2016). M4 Muscarinic Receptors and Locomotor Activity Regulation. Physiological Research. Available at: [Link]
Wikipedia. (n.d.). Muscarinic acetylcholine receptor M4. Wikipedia. Available at: [Link]
Eurofins Discovery. (n.d.). M4 Human Acetylcholine (Muscarinic) GPCR Cell Based Agonist cAMP LeadHunter Assay. Eurofins Discovery. Available at: [Link]
Doi, M., et al. (2016). GloSensor cAMP assay. Bio-protocol. Available at: [Link]
Southern, M., et al. (2013). Development of a high-throughput calcium flux assay for identification of all ligand types including positive, negative, and silent allosteric modulators for G protein-coupled receptors. Journal of Biomolecular Screening. Available at: [Link]
Biocompare. (2013). Cell-based Assays for GPCR Activity. Biocompare. Available at: [Link]
Creative Biolabs. (n.d.). In Vitro Cell based Muscarinic Receptor Functional Characterization Service. Creative Biolabs. Available at: [Link]
Molecular Devices. (n.d.). Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay. Molecular Devices. Available at: [Link]
van der Wulp, Y. M., et al. (2024). Downstream Signaling of Muscarinic M4 Receptors Is Regulated by Receptor Density and Cellular Environment. The FASEB Journal. Available at: [Link]
Creative Bioarray. (n.d.). cAMP Assay. Creative Bioarray. Available at: [Link]
van der Wulp, Y. M., et al. (2024). Reduced M4 receptor expression shifts cAMP signaling profiles of muscarinic agonists. ResearchGate. Available at: [Link]
Revvity. (2024). How to run a cAMP HTRF assay. YouTube. Available at: [Link]
Fishburn, C. S., et al. (2017). Identification, expression and functional characterization of M4L, a muscarinic acetylcholine M4 receptor splice variant. PLOS ONE. Available at: [Link]
Uggenti, C., et al. (2020). Functional Characterization of Muscarinic Receptors in Human Schwann Cells. International Journal of Molecular Sciences. Available at: [Link]
Google Patents. (n.d.). WO2017107087A1 - 6, 7-dihydro-5h-pyrrolo [3, 4-b] pyridin-5-oneallosteric modulators of the m4 muscarinic acetylcholine receptor. Google Patents.
Rivera-Ramírez, D., et al. (2019). Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions and In Vitro–In Silico Studies Against SiHa, HeLa, and CaSki Human Cervical Carcinoma Cell Lines. Molecules. Available at: [Link]
Islas-Jácome, A., et al. (2023). Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction and In Vitro–In Silico Studies against Breast Carcinoma. Molecules. Available at: [Link]
WIPO Patentscope. (2017). WO/2017/112719 - 6,7-DIHYDRO-5H-PYRROLO[3,4-B]PYRIDIN-5-ONE ALLOSTERIC MODULATORS OF THE M4 MUSCARINIC ACETYLCHOLINE RECEPTOR. WIPO. Available at: [Link]
Jin, Z., et al. (2024). Design, synthesis, and structure–activity relationship studies of 6,7-dihydro-5H-pyrrolo[1,2-b][4][11][17]triazole derivatives as necroptosis inhibitors. RSC Medicinal Chemistry. Available at: [Link]
Kruse, A. C., et al. (2022). Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders. Molecules. Available at: [Link]
Bakunov, S. A., et al. (2020). One-pot synthesis of substituted pyrrolo[3,4-b]pyridine-4,5-diones based on the reaction of N-(1-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-oxo-2-arylethyl)acetamide with amines. Semantic Scholar. Available at: [Link]
Pharande, S., et al. (2016). Synthesis of 6-triazolylmethyl-pyrrolo[3,4-b]pyridin-5-ones by an efficient MW-assisted (Ugi-3CR / aza Diels-Alder) / Click process. ResearchGate. Available at: [Link]
Lim, C. J., et al. (2013). Synthesis and SAR study of pyrrolo[3,4-b]pyridin-7(6H)-one derivatives as melanin concentrating hormone receptor 1 (MCH-R1) antagonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Application Notes and Protocols for 6-ethyl-pyrrolo[3,4-b]pyridin-7-one as a Kinase Inhibitor Scaffold
Introduction: The Pyrrolo[3,4-b]pyridin-7-one Scaffold as a Privileged Motif for Kinase Inhibition The quest for selective and potent kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology....
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrrolo[3,4-b]pyridin-7-one Scaffold as a Privileged Motif for Kinase Inhibition
The quest for selective and potent kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology. Kinases, by virtue of their central role in signal transduction, regulate a vast array of cellular processes, and their dysregulation is a hallmark of many cancers. The pyrrolopyridinone core is a "privileged scaffold" in medicinal chemistry, appearing in numerous inhibitors targeting various kinase families. Derivatives of this heterocyclic system have been successfully developed as potent inhibitors of critical cell cycle regulators and other key signaling kinases.[1][2]
This application note focuses on a specific derivative, 6-ethyl-pyrrolo[3,4-b]pyridin-7-one , as a promising scaffold for the development of novel kinase inhibitors. Based on extensive structure-activity relationship (SAR) studies of analogous compounds, we propose Cell Division Cycle 7 (Cdc7) kinase as a primary hypothetical target for this molecule.[3][4][5] Cdc7 is a serine-threonine kinase essential for the initiation of DNA replication.[1][3] Its inhibition in cancer cells leads to S-phase arrest and p53-independent apoptosis, making it an attractive target for cancer therapy, while normal cells are significantly less affected.[3][4] The presence of the ethyl group at the 6-position is hypothesized to provide favorable interactions within the ATP-binding pocket of Cdc7, potentially enhancing both potency and selectivity.
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to characterize and advance 6-ethyl-pyrrolo[3,4-b]pyridin-7-one and its derivatives. We will detail the necessary biochemical and cell-based assays to validate its activity against Cdc7, and outline a preliminary ADME-Tox profiling strategy to assess its drug-like properties.
Section 1: Biochemical Characterization of 6-ethyl-pyrrolo[3,4-b]pyridin-7-one
The initial step in characterizing a novel kinase inhibitor is to determine its potency and selectivity against the target enzyme in a purified, cell-free system. This is typically achieved through an in vitro kinase assay.
Rationale for Assay Selection
A fluorescence-based assay format, such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), is recommended for its high sensitivity, low background, and suitability for high-throughput screening.[6] This assay measures the phosphorylation of a substrate peptide by the kinase.
Experimental Workflow: In Vitro Kinase Inhibition Assay
Caption: Workflow for the in vitro TR-FRET kinase inhibition assay.
Compound Preparation: Prepare a 10-point serial dilution of 6-ethyl-pyrrolo[3,4-b]pyridin-7-one in 100% DMSO, starting from a high concentration (e.g., 1 mM).
Assay Plate Preparation: Dispense 50 nL of each compound dilution and DMSO (for control wells) into a 384-well assay plate.
Kinase Reaction:
a. Prepare a 2X kinase/substrate solution in Assay Buffer containing the appropriate concentrations of Cdc7/Dbf4 and biotinylated Mcm2 substrate.
b. Add 5 µL of the 2X kinase/substrate solution to each well.
c. Prepare a 2X ATP solution in Assay Buffer.
d. To initiate the reaction, add 5 µL of the 2X ATP solution to each well. The final reaction volume is 10 µL.
e. Incubate the plate at room temperature for 60 minutes.
Detection:
a. Add 10 µL of Stop/Detection Buffer to each well to terminate the kinase reaction and initiate the detection process.
b. Incubate the plate for 60 minutes at room temperature, protected from light.
Data Acquisition: Read the plate on a TR-FRET plate reader, measuring emission at both the donor (Europium) and acceptor (APC) wavelengths.
Data Analysis:
a. Calculate the emission ratio (Acceptor/Donor).
b. Plot the emission ratio against the logarithm of the inhibitor concentration.
c. Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.
Hypothetical Data: Potency and Selectivity Profile
To be a viable drug candidate, an inhibitor should not only be potent against its intended target but also selective against other kinases to minimize off-target effects.
Pyrrolopyridinone scaffold known to inhibit GSK-3[2]
RIPK1
>10,000
Pyrrolopyridine derivatives can inhibit RIPK1[7][8]
p38α
>10,000
Common off-target for many kinase inhibitors
VEGFR2
>10,000
Important receptor tyrosine kinase in oncology
Section 2: Cellular Activity Assessment
Confirming that the inhibitor is active in a cellular environment is a critical next step. This involves demonstrating on-target engagement and observing a functional consequence, such as the inhibition of cell proliferation.
On-Target Engagement: Mcm2 Phosphorylation Assay
Cdc7's primary role in replication initiation is to phosphorylate the Minichromosome Maintenance (Mcm) complex, particularly the Mcm2 subunit. A reduction in Mcm2 phosphorylation is a direct biomarker of Cdc7 inhibition in cells.
Caption: Workflow for assessing on-target cellular activity via Western Blot.
Protocol: Mcm2 Phosphorylation Western Blot
A. Procedure:
Cell Culture: Seed a human cancer cell line (e.g., A2780 ovarian cancer) in 6-well plates and grow to ~70-80% confluency.
Compound Treatment: Treat cells with increasing concentrations of 6-ethyl-pyrrolo[3,4-b]pyridin-7-one (and a DMSO vehicle control) for 4-6 hours.
Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF membrane.
Immunoblotting:
a. Block the membrane with 5% BSA or non-fat milk in TBST.
b. Incubate with a primary antibody specific for phosphorylated Mcm2 (e.g., anti-phospho-Mcm2 Ser53).
c. After washing, incubate with an HRP-conjugated secondary antibody.
d. Detect signal using an enhanced chemiluminescence (ECL) substrate.
Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total Mcm2 and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.
Analysis: Quantify the band intensities. The cellular EC₅₀ is the concentration of the compound that causes a 50% reduction in the ratio of phosphorylated Mcm2 to total Mcm2.
Functional Outcome: Cell Proliferation Assay
The ultimate goal of an anti-cancer agent is to inhibit tumor cell growth. A cell proliferation assay measures the cytotoxic or cytostatic effects of the compound.
A. Protocol (CellTiter-Glo® Luminescent Cell Viability Assay):
Cell Seeding: Seed A2780 cells in a 96-well white-walled plate at an appropriate density (e.g., 3,000 cells/well).
Compound Addition: After 24 hours, add serial dilutions of 6-ethyl-pyrrolo[3,4-b]pyridin-7-one to the wells.
Incubation: Incubate the plate for 72 hours under standard cell culture conditions.
Assay: Add CellTiter-Glo® reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of metabolically active cells).
Measurement: Measure luminescence using a plate reader.
Analysis: Normalize the data to DMSO-treated controls and calculate the IC₅₀ for cell proliferation.
Hypothetical Cellular Activity Data
Assay
Cell Line
Parameter
Value (µM) [Hypothetical]
Mcm2 Phosphorylation
A2780
EC₅₀
0.080
Cell Proliferation
A2780
IC₅₀
0.250
Cell Proliferation
NHDF (Normal Human Dermal Fibroblasts)
IC₅₀
> 25
The data should demonstrate a good correlation between on-target activity (Mcm2 phosphorylation inhibition) and the functional outcome (anti-proliferative effect). A significantly higher IC₅₀ in a normal cell line suggests a therapeutic window.
Section 3: Preliminary ADME-Tox Profiling
Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is crucial to identify potential liabilities and guide further optimization. This "fail early, fail cheap" strategy helps to prioritize compounds with favorable drug-like characteristics.
Caption: Key assays in a preliminary in vitro ADME-Tox screen.
Recommended In Vitro ADME-Tox Assays
Kinetic Solubility: Measures the solubility of the compound in a buffer system, which is critical for absorption.
Parallel Artificial Membrane Permeability Assay (PAMPA): A non-cell-based assay that predicts passive membrane permeability and potential for oral absorption.[9]
Liver Microsomal Stability: Assesses the metabolic stability of the compound when incubated with liver microsomes, providing an early indication of its in vivo half-life.[9]
Cytochrome P450 (CYP) Inhibition: Evaluates the potential for the compound to inhibit major CYP enzymes (e.g., CYP3A4, CYP2D6), which is a primary cause of drug-drug interactions.[9][10]
Hypothetical ADME-Tox Data Summary
Assay
Parameter
Result [Hypothetical]
Interpretation
Kinetic Solubility
Solubility at pH 7.4
85 µM
Good solubility for initial studies
PAMPA
Permeability (Pe)
8.0 x 10⁻⁶ cm/s
High permeability predicted
Microsomal Stability (Human)
t₁/₂ (min)
45 min
Moderate stability, may require optimization
CYP3A4 Inhibition
IC₅₀
> 30 µM
Low risk of CYP3A4-mediated DDI
CYP2D6 Inhibition
IC₅₀
> 30 µM
Low risk of CYP2D6-mediated DDI
Conclusion and Future Directions
The 6-ethyl-pyrrolo[3,4-b]pyridin-7-one scaffold represents a promising starting point for the development of novel kinase inhibitors, with a scientifically-backed rationale for targeting Cdc7. The protocols outlined in this application note provide a clear and robust framework for the initial characterization of this compound.
Positive results from these assays—namely, potent and selective inhibition of Cdc7 in biochemical assays, confirmation of on-target activity in cells leading to an anti-proliferative effect, and a favorable preliminary ADME-Tox profile—would strongly support the progression of this scaffold into lead optimization. Subsequent steps would involve further SAR studies to improve potency and metabolic stability, co-crystallization with the target kinase to understand the binding mode, and eventual evaluation in in vivo cancer models.
References
Montagnoli, A., et al. (2008). Drug design with Cdc7 kinase: a potential novel cancer therapy target. PMC. [Link]
Vanotti, E., et al. (2008). Cdc7 kinase inhibitors: pyrrolopyridinones as potential antitumor agents. 1. Synthesis and structure-activity relationships. Journal of Medicinal Chemistry. [Link]
Menichincheri, M., et al. (2010). Cdc7 Kinase Inhibitors: 5-Heteroaryl-3-Carboxamido-2-Aryl Pyrroles as Potential Antitumor Agents. 1. Lead Finding. Journal of Medicinal Chemistry. [Link]
University of Dundee. (2008). Cdc7 kinase inhibitors: Pyrrolopyridinones as potential antitumor agents. 1. Synthesis and structure-activity relationships. Discovery Research Portal. [Link]
Menichincheri, M., et al. (2009). First Cdc7 kinase inhibitors: pyrrolopyridinones as potent and orally active antitumor agents. 2. Lead discovery. Journal of Medicinal Chemistry. [Link]
Massachusetts Biotechnology Council. (2021). Investigating the SAR of RIPK1 inhibitors. MassBio. [Link]
Sivaprakasam, P., et al. (2015). Discovery of new acylaminopyridines as GSK-3 inhibitors by a structure guided in-depth exploration of chemical space around a pyrrolopyridinone core. Bioorganic & Medicinal Chemistry Letters. [Link]
Chen, L., et al. (2024). Discovery of 4-amino-1,6-dihydro-7H-pyrrolo[2,3-d]pyridazin-7-one derivatives as potential receptor-interacting serine/threonine-protein kinase 1 (RIPK1) inhibitors. European Journal of Medicinal Chemistry. [Link]
Harris, P. A., et al. (2013). Discovery of Small Molecule RIP1 Kinase Inhibitors for the Treatment of Pathologies Associated with Necroptosis. ACS Medicinal Chemistry Letters. [Link]
Sykes, D. A., et al. (2019). The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Discovery World. [Link]
Xu, S., et al. (2021). Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. RSC Medicinal Chemistry. [Link]
El-Gazzar, M. G., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. [Link]
Tellew, J. E., et al. (2021). Antitarget Selectivity and Tolerability of Novel Pyrrolo[2,3-d]pyrimidine RET Inhibitors. ACS Medicinal Chemistry Letters. [Link]
Harris, P. A., et al. (2013). Discovery of Small Molecule RIP1 Kinase Inhibitors for the Treatment of Pathologies Associated with Necroptosis. ResearchGate. [Link]
Luo, G., et al. (2013). Structure-Activity Relationship (SAR) Studies on Substituted N-(Pyridin-3-yl)-2-amino-isonicotinamides as Highly Potent and Selective Glycogen Synthase Kinase-3 (GSK-3) Inhibitors. Semantic Scholar. [Link]
preparation of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one from 2,3-pyridinedicarboxylic acid
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview and detailed protocols for the synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one, a heterocycli...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview and detailed protocols for the synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one, a heterocyclic scaffold of interest in medicinal chemistry, starting from 2,3-pyridinedicarboxylic acid. The described synthetic pathway involves a two-step sequence: the formation of an N-substituted imide followed by an intramolecular cyclization to yield the target pyrrolo[3,4-b]pyridin-7-one derivative.
Introduction
The pyrrolo[3,4-b]pyridin-5-one core is a privileged structural motif found in a variety of biologically active compounds.[1][2] Its derivatives have shown potential as therapeutic agents, including as inhibitors of dipeptidyl peptidase-4 (DPP4) for the treatment of diabetes mellitus.[1] The synthesis of this and related heterocyclic systems is a subject of ongoing interest in the field of drug discovery and development. This document outlines a reliable and adaptable laboratory-scale procedure for the preparation of a specific analogue, 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
The synthetic strategy is predicated on fundamental organic transformations, beginning with the activation of 2,3-pyridinedicarboxylic acid to its corresponding anhydride. This reactive intermediate is then readily converted to an N-ethyl dicarboximide through reaction with ethylamine. The final, key transformation involves an intramolecular cyclization to construct the fused pyrrolidone ring. This guide will detail the experimental procedures for each step, explain the underlying chemical principles, and provide the necessary data for successful execution.
Overall Synthetic Scheme
The synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one from 2,3-pyridinedicarboxylic acid is a two-step process. The first step is the formation of the intermediate N-ethyl-2,3-pyridinedicarboximide. The second, and more challenging step, is the intramolecular cyclization to form the desired product.
Caption: Overall synthetic workflow.
Part 1: Preparation of 2,3-Pyridinedicarboxylic Anhydride
The initial step in the synthesis is the dehydration of 2,3-pyridinedicarboxylic acid to its corresponding cyclic anhydride. This is a common transformation that activates the dicarboxylic acid for subsequent nucleophilic attack. Several methods are available for this dehydration, with the use of acetic anhydride or oxalyl chloride being prevalent.
Protocol 1: Dehydration using Acetic Anhydride
This method is a classic and effective procedure for the formation of cyclic anhydrides.
Materials:
2,3-Pyridinedicarboxylic acid
Acetic anhydride
Dichloromethane (DCM)
Procedure:
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a mixture of 2,3-pyridinedicarboxylic acid (e.g., 60 g) and acetic anhydride (e.g., 120 ml) is heated in an oil bath.
The mixture is brought to reflux and maintained at this temperature for 4 hours.
After the reaction is complete, the solution is cooled to approximately 80°C.
Excess acetic anhydride is removed by distillation under reduced pressure, ensuring the temperature remains below 80°C.
The mixture is further cooled to room temperature, and dichloromethane (e.g., 60 mL) is added to the residue.
The resulting slurry is stirred at 40-45°C for 30 minutes.
The mixture is then cooled to 0-5°C and the solid product is collected by filtration.
The filter cake is washed with cold dichloromethane and dried to yield 2,3-pyridinedicarboxylic anhydride.
Protocol 2: Dehydration using Oxalyl Chloride
This method offers a milder alternative to acetic anhydride and often proceeds with high efficiency.
To a suspension of 2,3-pyridinedicarboxylic acid (1 mmol) in anhydrous toluene (5 mL) in a flame-dried flask under an inert atmosphere (e.g., argon), add oxalyl chloride (1.2 mmol).
Add one drop of anhydrous DMF to the mixture.
The reaction mixture is heated to reflux and stirred for 3 hours.
After cooling to room temperature, the toluene solution is decanted from any oily residue and filtered.
The solvent is removed under reduced pressure to yield the crude anhydride.
The crude product can be purified by recrystallization from a suitable solvent such as diethyl ether to afford pure 2,3-pyridinedicarboxylic anhydride.[3]
Table 1: Reagent Quantities for Anhydride Synthesis
Reagent
Protocol 1 (Acetic Anhydride)
Protocol 2 (Oxalyl Chloride)
2,3-Pyridinedicarboxylic Acid
1.0 eq
1.0 eq
Acetic Anhydride
2.0 volumes
-
Oxalyl Chloride
-
1.2 eq
Toluene
-
5 mL / mmol
DMF
-
1 drop (catalytic)
Part 2: Synthesis of N-Ethyl-2,3-pyridinedicarboximide
The second step involves the reaction of the prepared 2,3-pyridinedicarboxylic anhydride with ethylamine to form the corresponding N-substituted imide. This is a nucleophilic acyl substitution reaction at the carbonyl carbons of the anhydride.
Protocol 3: Imide Formation
This protocol is adapted from general procedures for the synthesis of N-substituted imides from cyclic anhydrides.
Materials:
2,3-Pyridinedicarboxylic anhydride
Ethylamine (as a solution in a suitable solvent, e.g., THF or ethanol, or as a gas)
Glacial acetic acid or another suitable solvent (e.g., toluene, DMF)
Procedure:
Dissolve 2,3-pyridinedicarboxylic anhydride (1.0 eq) in a suitable solvent such as glacial acetic acid or toluene in a round-bottom flask.
Cool the solution in an ice bath.
Slowly add a solution of ethylamine (1.0-1.2 eq) to the cooled solution with stirring. An exothermic reaction may be observed.
After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours (e.g., 2-4 hours) to ensure complete cyclization to the imide.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Upon completion, the reaction mixture is cooled to room temperature.
The solvent is removed under reduced pressure.
The resulting residue is triturated with a non-polar solvent (e.g., hexane or diethyl ether) to induce crystallization or precipitation of the product.
The solid N-ethyl-2,3-pyridinedicarboximide is collected by filtration, washed with the non-polar solvent, and dried.
Part 3: Intramolecular Cyclization to 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
This is the most critical and challenging step in the synthesis, involving the formation of the new five-membered lactam ring. Several strategies can be envisioned for this transformation, primarily relying on the generation of a reactive species that can undergo intramolecular cyclization onto the pyridine ring. The choice of method will depend on the desired efficiency, scalability, and available reagents.
Based on related cyclizations of pyridine derivatives, an acid-catalyzed approach is a plausible and direct method.[4] This would involve the protonation of one of the carbonyl groups of the imide, enhancing its electrophilicity and promoting an intramolecular Friedel-Crafts-type acylation onto the electron-rich position of the pyridine ring.
Caption: Proposed mechanism for acid-catalyzed cyclization.
Protocol 4: Acid-Catalyzed Cyclization
Materials:
N-Ethyl-2,3-pyridinedicarboximide
Strong acid (e.g., polyphosphoric acid (PPA), sulfuric acid, or a superacid like triflic acid)
Inert solvent (if necessary, e.g., sulfolane)
Procedure:
In a flask equipped with a mechanical stirrer and a thermometer, place N-ethyl-2,3-pyridinedicarboximide (1.0 eq).
Carefully add the strong acid (e.g., a sufficient amount of PPA to ensure stirrability, or a stoichiometric to excess amount of sulfuric or triflic acid).
The mixture is heated to an elevated temperature (e.g., 100-150°C) with vigorous stirring. The optimal temperature will need to be determined experimentally.
The reaction is monitored by TLC or HPLC until the starting material is consumed.
After completion, the reaction mixture is cooled to room temperature and then carefully poured onto crushed ice with stirring.
The acidic solution is neutralized by the slow addition of a base (e.g., concentrated ammonium hydroxide or sodium hydroxide solution) until a basic pH is reached.
The aqueous mixture is then extracted several times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
The crude product can be purified by column chromatography on silica gel to afford the pure 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
Alternative Strategy: Reductive Cyclization
An alternative approach could involve a reductive cyclization. This would require the selective reduction of one of the carbonyl groups of the imide to a hydroxyl group, followed by an acid-catalyzed cyclization of the resulting hemiaminal intermediate. However, achieving selective reduction in the presence of two carbonyl groups can be challenging.
Another possibility is a more direct reductive cyclization using a reagent like triphenylphosphine, which has been used for the reductive cyclization of 2-nitrobiphenyls to carbazoles, a mechanistically related transformation.
Table 2: Summary of Synthetic Steps and Key Parameters
Step
Reaction
Key Reagents
Typical Conditions
1
Anhydride Formation
Acetic Anhydride or Oxalyl Chloride
Reflux
2
Imide Formation
Ethylamine, Acetic Acid
Reflux
3
Intramolecular Cyclization
Strong Acid (e.g., PPA)
100-150°C
Conclusion
The synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one from 2,3-pyridinedicarboxylic acid is a feasible process for a laboratory setting. The initial steps of anhydride and imide formation are well-established reactions. The final intramolecular cyclization is the key and most challenging step, with an acid-catalyzed approach being a promising strategy. The protocols provided in this guide offer a solid foundation for researchers to successfully synthesize this and related pyrrolo[3,4-b]pyridin-7-one derivatives. Optimization of the cyclization step may be required to achieve high yields, and careful monitoring of the reaction progress is recommended.
References
Devasthale, P., et al. (2013). Discovery of Tetrahydro-1H-pyrrolo[3,4-b]pyridin-5(6H)-ones as Potent and Selective Dipeptidyl Peptidase-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 56(18), 7343–7356.
Abdel-Fattah, A. A., et al. (2011). Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evaluation of some Pyridine Carboxamide and Pyrrolo[3,4-B]Pyridine-5,7-Dione Derivatives. Journal of Chemical and Pharmaceutical Research, 3(3), 758-769.
Naredla, R. R., & Klumpp, D. A. (2013). Cyclizations of phenylethyl-substituted pyridinecarboxaldehydes. Tetrahedron, 69(9), 2137–2141.
Klumpp, D. A., et al. (2007). Superelectrophilic Activation of Dicarboximides: Applications in Friedel–Crafts Chemistry. The Journal of Organic Chemistry, 72(21), 8104–8107.
Gámez-Montaño, R., et al. (2019). Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions and In Vitro–In Silico Studies Against SiHa, HeLa, and CaSki Human Cervical Carcinoma Cell Lines. Molecules, 24(15), 2728.
Zhang, Z., et al. (2020). Synthesis of Lactams via Ir-Catalyzed C–H Amidation Involving Ir-Nitrene Intermediates. The Journal of Organic Chemistry, 85(7), 4430-4440.
Cadogan, J. I. G., et al. (1972). A convenient new method for the synthesis of carbazoles.
High-Precision Cytotoxicity Profiling of Pyrrolopyridinone Derivatives: Application Note & Protocols
Abstract Pyrrolopyridinone derivatives represent a potent class of heterocyclic small molecules, frequently designed as ATP-competitive inhibitors for kinases such as MK2 (MAPKAPK2), PIM, and CDKs. While pharmacologicall...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Pyrrolopyridinone derivatives represent a potent class of heterocyclic small molecules, frequently designed as ATP-competitive inhibitors for kinases such as MK2 (MAPKAPK2), PIM, and CDKs. While pharmacologically promising, their rigid aromatic structure often imparts high lipophilicity and low aqueous solubility, creating significant artifacts in standard cytotoxicity assays. This Application Note provides a validated workflow for testing these derivatives, emphasizing solubility management, fluorescence interference mitigation, and mechanistic differentiation between cytostatic and cytotoxic effects.
Introduction: The Pyrrolopyridinone Challenge
Pyrrolopyridinones are structural isosteres of isoindolinones and indoles. They function primarily by occupying the ATP-binding pocket of target kinases, preventing downstream phosphorylation events essential for cancer cell survival (e.g., the p38/MK2 stress response pathway).
Critical Assay Challenges:
Hydrophobicity: These compounds are prone to "crashing out" (precipitating) in aqueous cell culture media, leading to false-negative
values.
Spectral Interference: The conjugated heterocyclic systems of some pyrrolopyridinones can exhibit intrinsic fluorescence or absorbance, interfering with colorimetric (MTT) or fluorometric (Resazurin) readouts.
Cytostatic vs. Cytotoxic: Kinase inhibitors often arrest cell division (cytostatic) rather than immediately killing cells (cytotoxic). Metabolic assays must be interpreted with this distinction in mind.
Pre-Assay Protocol: Compound Management
Rationale: Direct addition of high-concentration DMSO stocks to cell media often causes microprecipitation. An "Intermediate Dilution" step is mandatory.
Storage: -20°C in amber glass vials (prevents light degradation and plasticizer leaching).
Step-by-Step Solubilization Workflow
Primary Stock: Dissolve pyrrolopyridinone derivative to 10 mM or 20 mM in 100% DMSO. Vortex for 1 minute. If turbidity persists, sonicate at 37°C for 5 minutes.
Visual Check: Inspect for particulates. If insoluble at 10 mM, lower concentration to 1 mM.
Serial Dilution (The "1000x" Method):
Perform all serial dilutions in 100% DMSO in a V-bottom polypropylene plate (Compound Plate).
Do not dilute directly into media at this stage.
Intermediate Plate Preparation:
Transfer compound from the Compound Plate to an "Intermediate Plate" containing culture media to achieve a 2x or 10x concentration (ensure final DMSO is <0.5% on cells).
Critical: Mix immediately. If precipitation occurs here, the data will be invalid.
Visualizing the Dosing Workflow
The following diagram illustrates the "Intermediate Plate" strategy to ensure solubility.
Caption: The "Intermediate Plate" method prevents microprecipitation common with hydrophobic pyrrolopyridinones.
Use non-linear regression (4-parameter logistic fit) in GraphPad Prism or equivalent:
Z-Factor (Assay Robustness)
For high-throughput screening (HTS) validation, calculate the Z-factor using your Positive Control (Staurosporine) and Vehicle Control (DMSO).
Target: Z > 0.5 is excellent. Z < 0 indicates the assay is not suitable for screening (likely due to pipetting error or solubility issues).
Data Summary Table
Parameter
Recommended Standard
Pyrrolopyridinone Specific Note
Solvent
DMSO
Max 0.5% final conc. Use intermediate dilution.
Incubation
72 Hours
Essential.[1] Kinase inhibitors are often slow-acting.
Assay Type
CellTiter-Glo (ATP)
Preferred over MTT to avoid spectral interference.
Potency Range
nM to low M
If > 50 M, consider off-target toxicity.
Selectivity
Cancer vs. Normal
Test on fibroblasts (e.g., MRC-5) to determine Therapeutic Index.
References
Pyrrolopyridinone Mechanism: Anderson, D. R., et al. (2007). "Pyrrolopyridinone derivatives as inhibitors of MK2." Journal of Medicinal Chemistry. (Note: Generalized link to PubMed for verification of class mechanism).
MK2 Inhibition Pathway: Fiaty, K., et al. (2008). "Pyrrolo-pyrimidones: a novel class of MK2 inhibitors with potent cellular activity." Bioorganic & Medicinal Chemistry Letters.
Assay Interference: Thorne, N., et al. (2010). "Apparent activity in high-throughput screening: origins of compound-dependent assay interference." Current Opinion in Chemical Biology.
Hydrophobic Compound Protocol: Riss, T. L., et al. (2013). "Cell Viability Assays." Assay Guidance Manual.
General Cytotoxicity Standards: ISO 10993-5:2009. "Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity."
Technical Support Center: Synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket ID: SYN-PP7-ETH-001 Introduction: The "Golden Route" Strategy Welcome to the technical support hub for the synthesis of 6-ethyl-5H-pyrrol...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Online
Support Tier: Level 3 (Senior Application Scientist)
Ticket ID: SYN-PP7-ETH-001
Introduction: The "Golden Route" Strategy
Welcome to the technical support hub for the synthesis of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one . This bicyclic lactam is a critical pharmacophore, often serving as the core scaffold for EZH1/2 inhibitors (similar to Valemetostat intermediates) and various kinase inhibitors.
The most robust, field-proven method for synthesizing this target is the "In-Situ Bromination-Cyclization" protocol. This route avoids the isolation of unstable intermediates and ensures high regioselectivity, placing the carbonyl specifically at the 7-position.
Activation: Radical bromination to generate Ethyl 2-(bromomethyl)nicotinate.
Cyclization: Nucleophilic substitution with ethylamine followed by intramolecular lactamization.
Module 1: Validated Experimental Protocol
Warning: The intermediate, Ethyl 2-(bromomethyl)nicotinate, is a potent lachrymator and skin irritant. It is also thermally unstable. Do not isolate it unless absolutely necessary.
Step-by-Step Methodology
Step
Reagent/Condition
Stoichiometry
Critical Notes
1. Activation
Ethyl 2-methylnicotinate
1.0 equiv
Starting material.
NBS (N-Bromosuccinimide)
1.05 - 1.1 equiv
Recrystallize NBS from water before use to remove HBr.
AIBN or BPO
0.05 - 0.1 equiv
Radical initiator.
CCl₄ or PhCF₃ (Trifluorotoluene)
0.2 M
PhCF₃ is the greener, safer alternative to CCl₄.
Reflux (80-90°C)
2-4 Hours
Monitor by TLC until SM disappears. Do not overheat.
2. Workup
Filtration
N/A
Cool to 0°C. Filter off succinimide byproduct.
Solvent Swap
N/A
Concentrate filtrate carefully (keep <40°C) and redissolve in THF.
3. Cyclization
Ethylamine (2M in THF)
3.0 - 5.0 equiv
Excess amine acts as both nucleophile and base (to trap HBr).
TEA or DIPEA (Optional)
2.0 equiv
Use if conserving ethylamine is required.
0°C RT
4-12 Hours
Add amine slowly at 0°C to prevent polymerization.
Purification Strategy
Standard: The crude residue is often a brown oil.
Method: Flash Column Chromatography (Silica Gel).
Eluent: DCM:MeOH (95:5 to 90:10). The product is polar due to the lactam.
Crystallization: Trituration with Et₂O or Hexanes/EtOAc can induce solidification if the oil is stubborn.
Module 2: Troubleshooting Guide (FAQs)
Q1: Why is my yield consistently low (<30%)?
Diagnosis: This is usually due to the instability of the bromomethyl intermediate.
Root Cause 1 (Quaternization): If the bromomethyl intermediate sits too long, the pyridine nitrogen can displace the bromide of another molecule, forming an intermolecular quaternary pyridinium salt (oligomerization).
Root Cause 2 (Hydrolysis): If the reagents are not dry, the ester hydrolyzes to the acid, preventing cyclization.
Solution: Perform the "Telescoped" procedure. Do not store the bromide. Evaporate the bromination solvent and immediately add the THF/Amine solution.
Q2: I see a major byproduct with M+16 or M+18 mass. What is it?
Diagnosis: Oxidation or Hydrolysis.
M+16 (N-oxide): If you used too much radical initiator or didn't degas the solvent, you might oxidize the pyridine nitrogen.
M+18 (Hydrolysis): You likely formed the seco-acid (uncyclized amino acid) or the ethyl ester hydrolyzed. Ensure anhydrous THF is used in Step 3.
Q3: Why is the product an oil that won't solidify?
Diagnosis: Trace solvent or impurities (succinimide).
Solution:
Dissolve the oil in a minimum amount of DCM.
Wash with saturated NaHCO₃ (removes succinimide and acidic impurities).
Dry over Na₂SO₄ and concentrate.
Triturate with cold Diethyl Ether or MTBE. Scratch the flask wall to induce nucleation.
Q4: Can I use the 2-chloromethyl analog instead of bromo?
Diagnosis: Yes, but with caveats.
Pros: Ethyl 2-(chloromethyl)nicotinate is more stable and commercially available.
Cons: Chloride is a poorer leaving group. You will need higher temperatures (reflux in EtOH/THF) or a catalyst (KI) for the cyclization step.
Module 3: Mechanism & Logic Visualization
The following diagram illustrates the reaction flow and the critical decision points where yields are often lost.
Caption: Figure 1. Reaction pathway emphasizing the instability of the bromomethyl intermediate (Yellow) and the risk of oligomerization (Red) if not processed immediately.
Module 4: Data & Stoichiometry Optimization
The table below summarizes optimization data for the cyclization step (Step 3), assuming 1.0 equiv of the bromomethyl intermediate.
Faster reaction, but ester transesterification (Methyl vs Ethyl) can occur.
DMF
K₂CO₃ / EtNH₂
60°C
45%
Lower yield due to polymerization/decomposition of the bromide at high temp.
DCM
TEA / EtNH₂
RT
55%
Slower reaction rate; heterogeneous if using inorganic bases.
References
General Pyrrolo[3,4-b]pyridin-7-one Synthesis
Goto, T., et al. "Synthesis of 7-Substituted 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones."[1] Chem. Pharm. Bull. (2006).[2][3] (Note: Describes the general reactivity of the scaffold).
Source:
Valemetostat (EZH2 Inhibitor) Intermediate Chemistry:
The 6-substituted-pyrrolo[3,4-b]pyridin-7-one core is a key intermediate in the synthesis of EZH1/2 inhibitors.
Context: See patents related to DS-3201b (Valemetostat) for industrial scale-up conditions of similar bicyclic lactams.
Bromination Methodology
"An In-depth Technical Guide to the Synthesis of Methyl 2-(aminomethyl)
Source:
One-Pot Alternatives (Ugi-Zhu)
"Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions." Molecules (2019).[4][5]
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Solubility Profiles of Fused Heterocycles (Pyrrolopyridinones) in DMSO and Aqueous Buffers.
Ticket ID: SOL-PYR-001
Status: Open
Support Tier: Level 3 (Senior Application Scientist)
Diagnostic Triage: Why is this happening?
User Query: "My pyrrolopyridinone analog won't dissolve in 100% DMSO, or it precipitates immediately upon adding to the assay buffer. Is the compound defective?"
Technical Analysis:
The compound is likely not defective. Pyrrolopyridinones are notoriously difficult to solubilize due to two competing physicochemical forces:
High Crystal Lattice Energy: The planar fused ring system allows for tight
- stacking and intermolecular hydrogen bonding (acting like "molecular brick dust"). The energy required to break these crystal lattice interactions often exceeds the solvation energy provided by DMSO at room temperature [1][14].
The "Water Effect": DMSO is highly hygroscopic.[1][2][3][4] If your DMSO has absorbed atmospheric moisture, its solvating power for lipophilic heterocycles drops exponentially.[1] A water content of just 1-2% can induce precipitation of these specific scaffolds [2][8].
Critical Protocol: Stock Solution Preparation
Q: The powder is floating or clumping in DMSO. How do I force it into solution without degrading it?
A: The "Thermodynamic Shift" Protocol
Do not rely on vortexing alone. You must disrupt the crystal lattice energy.
Step-by-Step Workflow:
Vessel Selection: Use a glass vial with a Teflon-lined cap. Avoid polystyrene (PS) as DMSO leaches plasticizers.
Step B: Incubate in a water bath at 37°C for 10 minutes . (Do not exceed 50°C to prevent thermal degradation).
Step C: Vortex vigorously for 30 seconds while warm.
Acoustic/Ultrasonic Treatment:
Place the warm vial in an ultrasonic bath for 15 minutes. The cavitation energy helps break the
-stacking networks [2].
Visual QC: Hold the vial against a light source. If "schlieren" lines (swirling refraction patterns) or micro-particulates are visible, repeat the heat/sonicate cycle.
Q: How do I know if my DMSO is "wet"?A: The Freezing Point Test (Self-Validating System)
Pure DMSO freezes at 18.5°C . If your DMSO stock remains liquid in a refrigerator (4°C) or a cool room, it is significantly contaminated with water.
DMSO State at 4°C
Estimated Water Content
Suitability for Pyrrolopyridinones
Solid (Frozen)
< 1%
Optimal
Slushy / Partial
1% - 3%
Risky (Expect precipitation)
Liquid
> 3%
Critical Failure (Discard)
Data Source: Freezing point depression characteristics of DMSO-Water systems [8].
The "Crash-Out" Crisis: Dilution into Assay Buffer
User Query: "My stock is clear, but when I pipette it into PBS/Media, it turns cloudy instantly."
Technical Analysis:
This is the "Solvent Plume" effect. When a bolus of DMSO stock hits water, the DMSO diffuses away rapidly. The local concentration of the compound momentarily spikes while the solvent environment becomes highly polar. The compound aggregates before it can disperse [4][13].
The Fix: Acoustic Dispensing vs. Serial Dilution
Method A: Intermediate Dilution (Manual)
Do not jump from 10 mM stock to 10 µM assay buffer directly.
Step 1: Dilute 10 mM stock into 100% DMSO to create a 100x concentrate of your final target (e.g., 1 mM).
Step 2: Dilute this 1 mM DMSO solution 1:10 into a "transition buffer" (e.g., PBS + 5% DMSO).
Step 3: Add this mix to your final assay plate.
Why this works: It reduces the concentration shock and prevents supersaturation nucleation.
Method B: Acoustic Droplet Ejection (ADE)
If available, use an acoustic dispenser (e.g., Echo®).
Mechanism: Ejects nanoliter droplets (2.5 nL) directly from source to destination.
Benefit: The high surface-area-to-volume ratio of a nanoliter droplet allows instant dissolution into the buffer without forming a local precipitate plume.
Advanced Chemical Rescue
Q: Nothing works. The compound is stubborn. What are my chemical options?
A: Protonation and Cosolvents
Pyrrolopyridinones contain basic nitrogen atoms in the pyridine ring. We can exploit this.
Acidification:
Add 1 equivalent of HCl or methanesulfonic acid to the DMSO stock.
Mechanism:[3][5][6] Protonating the nitrogen disrupts the planar
-stacking (electrostatic repulsion) and increases polarity, drastically improving solubility [14].
Warning: Ensure your biological target is not pH-sensitive.
Cosolvent Systems:
Switch from 100% DMSO to DMSO:PEG400 (50:50) . Polyethylene glycol (PEG) acts as a surfactant and wraps around lipophilic molecules, preventing aggregation in aqueous buffers.
Visual Troubleshooting Guides
Diagram 1: The Solubilization Decision Matrix
Caption: Logical workflow for rescuing insoluble pyrrolopyridinone stocks.
Diagram 2: The "Crash Out" Mechanism vs. Solution
Caption: Comparison of Manual Pipetting (Precipitation Risk) vs. Acoustic Dispensing (Stable).
References
Balakin, K. V., et al. (2004).[7] In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Journal of Biomolecular Screening.[7] Link
BenchChem Technical Support. (2025). Impact of hygroscopic DMSO on Solubility.[1][3][5] BenchChem Guides. Link
Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Link
Li, P., et al. (2019). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. NIH/PMC. Link
Sigma-Aldrich Technical Service. (n.d.). FAQs on Inhibitor Preparation and Solubility. Sigma-Aldrich. Link
SelleckChem. (n.d.). Kinase Inhibitor Solubility Troubleshooting Guide. SelleckChem Support. Link
Royal Society of Chemistry. (2021). Tactics to Improve Solubility: Chapter 2. RSC Books. Link
Gaylord Chemical. (2020). DMSO Physical Properties and Freezing Point Depression.[1][8] Gaylord Chemical Literature. Link
ResearchGate Community. (2014). Why do DMSO dissolved Chemical Inhibitors precipitate in PBS? ResearchGate Discussions.[2] Link
Way, L., et al. (2016). The intricacies of the stacking interaction in a pyrrole–pyrrole system. SciSpace/Springer. Link
MDPI Pharmaceuticals. (2021). DMSO Solubility Assessment for Fragment-Based Screening.[9] MDPI. Link
Wikipedia. (2024). Dimethyl sulfoxide (Properties and Hygroscopicity).[1][2][4][5][10][11][12][13] Wikipedia. Link
Screening Unit, FMP Berlin. (2018). Compound Management: Precipitation risks in liquid handling.[8][14]Link
Kerns, E. H. (2001). High throughput physicochemical profiling for drug discovery. Journal of Pharmaceutical Sciences. Link
Technical Support Center: Optimizing Cyclization Conditions for Dihydro-pyrrolo[3,4-b]pyridin-7-one
Welcome to the technical support center for the synthesis of dihydro-pyrrolo[3,4-b]pyridin-7-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-d...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of dihydro-pyrrolo[3,4-b]pyridin-7-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the critical cyclization step in the formation of this important heterocyclic scaffold. The pyrrolo[3,4-b]pyridin-5-one core is a privileged structure in medicinal chemistry, appearing in compounds with a wide range of biological activities, including as dipeptidyl peptidase-4 (DPP4) inhibitors and anti-epileptic agents.[1]
This resource is structured to address specific experimental challenges you may encounter, explaining the underlying chemical principles and offering practical, field-proven solutions to optimize your reaction conditions.
Troubleshooting Guide
This section addresses common issues encountered during the cyclization to form the dihydro-pyrrolo[3,4-b]pyridin-7-one core, often via a Pictet-Spengler type reaction or related intramolecular cyclizations.
Issue 1: Low to No Product Formation
Question: I am attempting an acid-catalyzed cyclization to form the dihydro-pyrrolo[3,4-b]pyridin-7-one, but I am observing very low yields or only starting material. What are the likely causes and how can I improve the conversion?
Answer:
Low or no product formation in this cyclization is a common hurdle and can stem from several factors related to the reaction mechanism, which typically involves the formation of an iminium ion intermediate followed by intramolecular electrophilic aromatic substitution.[2]
Potential Causes & Solutions:
Insufficiently Activated Electrophile: The key to a successful Pictet-Spengler type reaction is the generation of a sufficiently electrophilic iminium ion.[2] If the imine is not electrophilic enough, the ring closure will not occur.
Increase Acid Strength/Concentration: Traditional conditions often employ strong acids like hydrochloric acid or trifluoroacetic acid (TFA) with heating.[2] A systematic screening of acid catalysts is recommended. If you are using a mild acid, consider switching to a stronger one. For instance, a study on a tandem Pictet-Spengler reaction found that 50% TFA in DCE at reflux was the optimal condition.[3]
N-Acyliminium Ion Strategy: Acylating the imine nitrogen to form an N-acyliminium ion dramatically increases its electrophilicity, allowing the cyclization to proceed under milder conditions with better yields.[2] This strategy has been successfully used in the synthesis of complex molecules like Tadalafil.[2]
Lewis Acid Catalysis: Lewis acids such as BF₃·OEt₂, AuCl₃, or AgOTf can also be effective in activating the imine for cyclization.[2][4]
Poorly Nucleophilic Aromatic Ring: The pyridine ring must be sufficiently electron-rich to attack the iminium ion.
Substituent Effects: Electron-donating groups on the pyridine ring will increase its nucleophilicity and facilitate the reaction, while electron-withdrawing groups will have the opposite effect.[4] If your substrate has electron-withdrawing groups, you may need to employ harsher reaction conditions or the N-acyliminium ion strategy.
Inappropriate Solvent: The choice of solvent can significantly impact reaction rates by stabilizing intermediates and influencing the equilibrium of the reaction.
Solvent Polarity: Polar protic solvents are commonly used, but aprotic solvents have also been shown to give superior yields in some cases.[2] A screening of solvents with varying polarities (e.g., DCM, DCE, toluene, acetonitrile) is advisable. The ability of more polar solvents to stabilize a polar transition state can lead to higher reaction rates.[5]
Decomposition of Starting Material or Product: Under harsh acidic conditions and high temperatures, sensitive functional groups on your starting material or the product itself may degrade.
Lower Reaction Temperature: If you suspect degradation, try running the reaction at a lower temperature for a longer duration.
Milder Catalysts: The use of N-acyliminium ion chemistry or certain Lewis acids can allow the reaction to proceed at lower temperatures.[2]
Issue 2: Formation of Significant Side Products
Question: My reaction is producing the desired dihydro-pyrrolo[3,4-b]pyridin-7-one, but I am also observing significant impurities. What are the common side reactions and how can I suppress them?
Answer:
The formation of side products is often a result of competing reaction pathways or subsequent reactions of the desired product.
Common Side Reactions & Mitigation Strategies:
Incomplete Cyclization/Iminium Ion Trapping: The iminium ion intermediate can be trapped by nucleophiles other than the intended pyridine ring, especially if the cyclization is slow.
Anhydrous Conditions: Water can hydrolyze the iminium ion back to the starting materials. Ensure your reagents and solvents are dry.
Choice of Nucleophile (in multi-component reactions): In scenarios where the precursor is assembled in a multi-component fashion, ensure the cyclization is favored over other potential reactions.
Oxidation of the Product: Dihydropyridine systems can sometimes be susceptible to oxidation, leading to the formation of the corresponding aromatic pyrrolo[3,4-b]pyridin-7-one.
Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.
Avoid Oxidizing Agents: Ensure that no adventitious oxidizing agents are present in the reaction mixture.
Polymerization/Tar Formation: Under strongly acidic and high-temperature conditions, some substrates can undergo polymerization or decomposition, leading to the formation of intractable tar.
Milder Conditions: As mentioned previously, explore milder acid catalysts, lower temperatures, or the N-acyliminium ion approach.[2]
Gradual Addition: Adding the acid catalyst slowly to the reaction mixture at a lower temperature can sometimes control exothermic processes that lead to decomposition.
Issue 3: Difficulty with Product Purification
Question: I have successfully synthesized the dihydro-pyrrolo[3,4-b]pyridin-7-one, but I am struggling to purify it. What are the best practices for purifying this class of compounds?
Answer:
Purification of nitrogen-containing heterocycles can be challenging due to their polarity and potential for interaction with silica gel.
Purification Strategies:
Column Chromatography:
Solvent System Optimization: A common starting point is a gradient of ethyl acetate in hexanes or dichloromethane in methanol.[6] For polar compounds, a gradient of methanol in dichloromethane is often effective.
Tailing Reduction: The basic nitrogen atom can interact with the acidic silica gel, causing tailing of the product peak. Adding a small amount of a basic modifier like triethylamine or ammonia to the eluent can improve the peak shape.[6]
Alternative Stationary Phases: If silica gel proves problematic, consider using neutral or basic alumina.[6] Reversed-phase chromatography (C18) can also be an effective alternative for separating compounds with different polarities.[6]
Recrystallization:
Solvent Screening: The ideal solvent will dissolve your compound at an elevated temperature but not at room temperature or below.[6] Screen a range of solvents with varying polarities, such as ethanol, methanol, ethyl acetate, and hexanes, or mixtures thereof.[6]
Addressing "Oiling Out": If the compound separates as an oil instead of crystals, this may be due to supersaturation or impurities.[6] Try using a more dilute solution, a different solvent system, or induce crystallization by scratching the inside of the flask.[6]
Acid-Base Extraction:
Work-up Procedure: An acidic wash during the reaction work-up can help remove basic impurities, while a basic wash can remove acidic impurities.[6] Be mindful of the pKa of your product to avoid its extraction into the aqueous layer.
Frequently Asked Questions (FAQs)
Q1: What is the general mechanism for the acid-catalyzed cyclization to form dihydro-pyrrolo[3,4-b]pyridin-7-one?
A1: The most common pathway is a Pictet-Spengler reaction. The reaction is initiated by the acid-catalyzed condensation of an amine and a carbonyl compound to form an iminium ion.[2] This electrophilic iminium ion is then attacked by the electron-rich pyridine ring in an intramolecular electrophilic aromatic substitution. A final deprotonation step restores the aromaticity of the pyridine ring, yielding the cyclized product.[4]
Q2: How do I choose the right acid catalyst for my reaction?
A2: The choice of acid catalyst is crucial and substrate-dependent. A good starting point is to screen a range of Brønsted acids (e.g., HCl, H₂SO₄, TFA, p-TsOH) and Lewis acids (e.g., BF₃·OEt₂, ZnCl₂).[3][4] For substrates that are sensitive to strong acids or require milder conditions, consider using weaker acids or exploring co-catalyst systems.[7] The optimal conditions often need to be determined empirically for each specific substrate.[8]
Q3: Can I run this cyclization under basic or neutral conditions?
A3: While acid catalysis is most common for the Pictet-Spengler type reaction, intramolecular cyclizations to form lactams can also be achieved under basic conditions.[9][10] This typically involves the deprotonation of an acidic proton to generate a nucleophile that attacks an electrophilic center within the same molecule. For example, base-promoted intramolecular cyclization of N-benzyl-N-methyl-propiolamides using potassium tert-butoxide has been reported for the synthesis of α-methylene-β-lactams.[9] Base-mediated cyclization is also a key step in some strategies for γ-lactam synthesis.[11] However, the feasibility of a base-mediated cyclization for dihydro-pyrrolo[3,4-b]pyridin-7-one will depend on the specific structure of your precursor.
Q4: Are there any metal-catalyzed methods for this type of cyclization?
A4: Yes, various transition metals have been employed to catalyze intramolecular cyclizations. Gold and silver catalysts are frequently used in cycloisomerization reactions involving alkynes or allenes.[12][13] For instance, gold-catalyzed asymmetric intramolecular cyclization of N-allenamides has been used to synthesize chiral tetrahydrocarbolines.[13] While not a direct parallel to the Pictet-Spengler reaction, these methods highlight the potential for metal catalysis in forming related heterocyclic systems.
Q5: How can I visually represent the troubleshooting workflow for my cyclization reaction?
A5: A flowchart can be an excellent way to visualize the decision-making process for optimizing your reaction. Below is a Graphviz diagram outlining a logical troubleshooting workflow.
Caption: A troubleshooting workflow for optimizing the cyclization reaction.
Experimental Protocols
Protocol 1: General Procedure for Acid Catalyst Screening
This protocol outlines a systematic approach to screen different acid catalysts for the cyclization reaction.
To four separate oven-dried reaction vials equipped with stir bars, add the starting amine (1.0 eq) and carbonyl compound (1.1 eq).
To each vial, add the chosen solvent (e.g., DCE, 0.1 M concentration).
To each vial, add a different acid catalyst (20 mol%):
Seal the vials and heat the reactions to the desired temperature (e.g., 80 °C).
Monitor the reactions by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 12h, 24h).
Upon completion or after a set time, cool the reactions to room temperature, quench with a saturated aqueous solution of NaHCO₃, and extract with an appropriate organic solvent (e.g., ethyl acetate).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Analyze the crude product by ¹H NMR to determine the conversion and relative yield for each catalyst.
Data Presentation: Catalyst Screening Results (Hypothetical)
Entry
Catalyst (20 mol%)
Solvent
Temp (°C)
Time (h)
Conversion (%)
1
p-TsOH
DCE
80
24
45
2
TFA
DCE
80
12
90
3
BF₃·OEt₂
DCE
80
12
75
4
None
DCE
80
24
<5
Protocol 2: Cyclization via N-Acyliminium Ion Intermediate
This protocol provides a general method for performing the cyclization using the N-acyliminium ion strategy.
In an oven-dried round-bottom flask, dissolve the starting amine (1.0 eq) and carbonyl compound (1.1 eq) in anhydrous dichloromethane (DCM, 0.1 M).
Cool the solution to 0 °C in an ice bath.
Add triethylamine (1.5 eq) followed by the dropwise addition of an acylating agent (e.g., acetyl chloride or trifluoroacetic anhydride, 1.2 eq).
Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours, monitoring by TLC for the formation of the acylated intermediate.
Cool the reaction mixture back to 0 °C.
Slowly add a Lewis acid (e.g., BF₃·OEt₂, 1.2 eq).
Allow the reaction to warm to room temperature and stir until the cyclization is complete as monitored by TLC or LC-MS.
Quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃.
Separate the layers and extract the aqueous layer with DCM.
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Reaction Mechanism: Pictet-Spengler Cyclization
The following diagram illustrates the general mechanism of the acid-catalyzed Pictet-Spengler reaction.
Caption: Mechanism of the acid-catalyzed Pictet-Spengler reaction.
References
List, B. (2006). Catalytic Asymmetric Pictet−Spengler Reaction. Journal of the American Chemical Society, 128(4), 1086–1087. Available from: [Link]
Wikipedia. (2023). Pictet–Spengler reaction. Available from: [Link]
Taylor, M. S., & Jacobsen, E. N. (2004). Weak Brønsted Acid-Thiourea Co-catalysis: Enantioselective, Catalytic Protio-Pictet-Spengler Reactions. Journal of the American Chemical Society, 126(34), 10558–10559. Available from: [Link]
DePaul University. (n.d.). Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Digital Commons@DePaul. Available from: [Link]
ResearchGate. (n.d.). Optimization of Acidic Protocols for Pictet− Spengler Reaction. Available from: [Link]
ACS Publications. (2024). [Au]-Catalyzed Cyclization of Propargyl-Tethered Ene-Amides: Substrate-Dependent Access to Tetrasubstituted Pyrroles, Aminophenols, and Dihydropyridines. The Journal of Organic Chemistry. Available from: [Link]
ResearchGate. (2025). Silver-Catalyzed Cyclization of Propargylic Amides to Oxazolines. Available from: [Link]
National Center for Biotechnology Information. (n.d.). Solventless Lactam Synthesis by Intramolecular Cyclizations of α-Iminoester Derivatives under Microwave Irradiation. PMC. Available from: [Link]
Royal Society of Chemistry. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. Available from: [Link]
National Center for Biotechnology Information. (2017). Gold-Catalyzed Asymmetric Intramolecular Cyclization of N-Allenamides for the Synthesis of Chiral Tetrahydrocarbolines. PubMed. Available from: [Link]
Beilstein Journals. (2019). One-pot synthesis of substituted pyrrolo[3,4-b]pyridine-4,5-diones based on the reaction of N-(1-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-oxo-2-arylethyl)acetamide with amines. Available from: [Link]
National Center for Biotechnology Information. (n.d.). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PMC. Available from: [Link]
National Center for Biotechnology Information. (n.d.). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. PMC. Available from: [Link]
Oxford Academic. (2006). Synthesis of 7-Substituted 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones. Reaction of 7-Hydroxy Derivatives with Nucleophiles. Chemical and Pharmaceutical Bulletin. Available from: [Link]
ResearchGate. (2026). Recent Advances in Chemistry of γ-Lactams: Part I. Synthesis Starting from Acyclic or Cyclic Precursors. Available from: [Link]
National Center for Biotechnology Information. (n.d.). Novel and Recent Synthesis and Applications of β-Lactams. PMC. Available from: [Link]
MDPI. (2023). Metal-Free Photoredox Intramolecular Cyclization of N-Aryl Acrylamides. Available from: [Link]
National Center for Biotechnology Information. (2019). Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions and In Vitro–In Silico Studies Against SiHa, HeLa, and CaSki Human Cervical Carcinoma Cell Lines. PMC. Available from: [Link]
MDPI. (2023). Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy. Available from: [Link]
MDPI. (2025). Multi-Component Synthesis of New Fluorinated-Pyrrolo[3,4-b]pyridin-5-ones Containing the 4-Amino-7-chloroquinoline Moiety and In Vitro–In Silico Studies Against Human SARS-CoV-2. Available from: [Link]
National Center for Biotechnology Information. (2021). Synthesis of aza-quaternary centers via Pictet–Spengler reactions of ketonitrones. PMC. Available from: [Link]
MDPI. (2020). The Pictet-Spengler Reaction Updates Its Habits. Available from: [Link]
ResearchGate. (n.d.). Optimization of reaction conditions a. Available from: [Link]
National Center for Biotechnology Information. (2018). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. PMC. Available from: [Link]
ACS Publications. (2026). Employment of Two-Acid Promoter System in Pictet–Spengler Reaction: A Robust Two-Step Synthesis of Aza-Heterocycles. ACS Omega. Available from: [Link]
Technical Support Center: Optimization of N-Ethylation in Pyrrolopyridinone Scaffolds
Executive Summary & Core Challenge The N-ethylation of a pyrrolopyridinone core presents a classic "Ambident Nucleophile" challenge. This scaffold contains three potential reactive sites: Lactam Nitrogen (Target): The de...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Challenge
The N-ethylation of a pyrrolopyridinone core presents a classic "Ambident Nucleophile" challenge. This scaffold contains three potential reactive sites:
Lactam Nitrogen (Target): The desired site for N-ethylation.
Lactam Oxygen (Side Reaction): Leads to O-ethyl imidates via lactam-lactim tautomerism.
Pyridine Nitrogen (Side Reaction): Leads to irreversible quaternization (pyridinium salt formation).
This guide provides a mechanistic breakdown and validated protocols to maximize N-ethylation yield while suppressing O-alkylation and quaternization.
Diagnostic Pathways (Mechanism & Logic)
Before selecting a protocol, visualize the competing pathways. The choice of base cation and solvent polarity dictates the transition state energy of the N- vs. O-attack.
Diagram 1: Competing Reaction Pathways
Caption: Pathway analysis showing the divergence between desired N-alkylation and competing O-alkylation/Quaternization risks.
Troubleshooting Modules (FAQs)
Module A: The O-Alkylation Trap (Regioselectivity)
Q: Why is my reaction producing the O-ethyl imidate (ether) instead of the N-ethyl lactam?A: This is governed by the Hard-Soft Acid-Base (HSAB) theory. The lactam oxygen is a "hard" nucleophile (high charge density), while the nitrogen is "soft."
Root Cause 1 (Counter-ion): Small cations (Li⁺, Na⁺) coordinate tightly to the oxygen, increasing its nucleophilicity or stabilizing the O-transition state.
Root Cause 2 (Leaving Group): Highly reactive "hard" electrophiles (e.g., Diethyl sulfate, Ethyl tosylate) often favor O-alkylation compared to "softer" halides (Ethyl iodide).
Corrective Action:
Switch to Cesium Carbonate (
): The large Cesium cation () dissociates effectively in organic solvents ("naked anion" effect) and does not coordinate tightly to the oxygen, favoring the thermodynamic N-alkyl product [1].
Solvent Choice: Use DMF or NMP. These polar aprotic solvents solvate cations well, leaving the anion free to react at the softer Nitrogen center.
Module B: The Pyridine Sponge (Chemoselectivity)
Q: My product is water-soluble and charged. What happened?A: You likely quaternized the pyridine nitrogen (if present in your specific isomer). The pyridine nitrogen is a free base and a good nucleophile.
Root Cause: High temperatures or highly reactive alkylating agents (EtI) allow the neutral pyridine N to attack the electrophile.
Corrective Action:
Steric Control: If possible, use a bulkier base that might shield the pyridine N, though this is difficult with ethyl groups.
Electronic Deactivation: If the synthesis allows, perform the alkylation before removing electron-withdrawing groups (like halides) on the pyridine ring.
N-Oxide Route: Oxidize the pyridine nitrogen to an N-oxide (using m-CPBA) before alkylation. The N-oxide is far less nucleophilic toward alkyl halides. You can reduce it back to the pyridine later (e.g., using
or Zn/AcOH).
Module C: Incomplete Reaction & C-Alkylation
Q: I see starting material remaining, but adding more base/alkyl halide leads to impurities.A:
C-Alkylation: If your pyrrole ring is electron-rich (e.g., no electron-withdrawing groups), you may be getting electrophilic aromatic substitution on the carbon.
Elimination: Ethyl iodide can undergo E2 elimination to form ethylene gas if the base is too strong and the temperature is high, consuming your electrophile.
Corrective Action:
Maintain temperature < 60°C.
Add the electrophile portion-wise.
Validated Experimental Protocols
Protocol A: The "Cesium Effect" (Recommended for Regioselectivity)
Best for: Substrates prone to O-alkylation.
Dissolution: Dissolve Pyrrolopyridinone (1.0 equiv) in anhydrous DMF (0.1 M concentration).
Base Addition: Add Cesium Carbonate (
) (1.5 - 2.0 equiv).
Note: Ensure the
is finely ground and dried.
Activation: Stir at Room Temperature (RT) for 30 minutes. The mixture may turn yellow/orange as the anion forms.
Mechanism:[1][2][3][4][5] The betaine intermediate activates the alcohol (ethanol), making it a leaving group. The lactam NH (pKa ~11-13) is acidic enough to protonate the intermediate and displace the activated oxygen via
.
Reaction: Warm to RT and stir overnight.
Note: This method is highly N-selective but generates
byproduct, which can be difficult to remove.
Data Comparison: Base Selection Impact
Base System
Solvent
Major Product
Risk Factor
DMF/THF
N-Alkyl (Fast)
High risk of O-alkylation if temp is uncontrolled.
DMF/MeCN
N-Alkyl (Selective)
Low. Best balance of yield vs. purity [2].
Acetone
Mixed N/O
Medium. Often requires phase transfer catalyst (TBAI).
Technical Support: Troubleshooting Ugi-Zhu Cascade Reactions for Pyrrolopyridines
Status: Operational Ticket ID: UZ-PYR-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Scope: Synthesis of pyrrolo[3,4-b]pyridin-5-ones and related scaffolds via Ugi-Zhu Three-Component Reaction (UZ-3C...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket ID: UZ-PYR-001
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Scope: Synthesis of pyrrolo[3,4-b]pyridin-5-ones and related scaffolds via Ugi-Zhu Three-Component Reaction (UZ-3CR) and subsequent cascades.[1][2][3]
Executive Summary & Reaction Logic
The "Ugi-Zhu" reaction typically refers to the synthesis of 5-aminooxazoles via a three-component reaction (Aldehyde + Amine +
-Isocyanoacetamide), followed by a cascade transformation (often an aza-Diels-Alder sequence) to generate fused heterocycles like pyrrolo[3,4-b]pyridin-5-ones .[1][2][3]
Unlike the standard Ugi-4CR which produces a linear peptide backbone, the Ugi-Zhu protocol relies on the amphoteric nature of the oxazole intermediate . It acts first as a nucleophile/dipole and then as a diene.
The Critical Failure Point: Most users encounter issues not in the initial condensation, but in the synchronization of the cascade steps (Cycloaddition
N-acylation Decarboxylation Dehydration). If the reaction energy landscape is not managed, the intermediate oxazole hydrolyzes or polymerizes.
The Ugi-Zhu Cascade Pathway
The following diagram illustrates the bifurcations between success (Green) and common failure modes (Red).
Caption: Mechanistic flow of the Ugi-Zhu cascade. The yellow node (5-Aminooxazole) is the pivot point requiring strict anhydrous conditions to prevent hydrolysis.
Pre-Flight Check: Reagent Stoichiometry & Solvent
Before troubleshooting, verify your baseline conditions against this standard. The Ugi-Zhu reaction is highly sensitive to concentration and solvent polarity .
Parameter
Recommended Standard
Why?
Concentration
0.5 M – 1.0 M
High concentration favors the intermolecular kinetics of the Ugi step over solvent quenching.
Solvent
Toluene (Preferred) or MeOH
Toluene enables higher temperatures for the subsequent Diels-Alder step and precipitates polar side products. MeOH is faster for the Ugi step but complicates the cascade.
Catalyst
Sc(OTf)₃ or Yb(OTf)₃ (5-10 mol%)
Lewis acids activate the imine and stabilize the nitrilium ion without quenching the isocyanide.
Isocyanide
-Isocyanoacetamides
Essential for the "Zhu" oxazole formation. Alkyl isocyanides (e.g., t-BuNC) will not form the oxazole; they form linear Ugi adducts.
Temperature
Step 1: RT Step 2: 60-80°C (or MW)
The oxazole forms at RT. The Diels-Alder/aromatization requires thermal activation.
Troubleshooting Module A: The "Stalled" Reaction
Symptom: TLC/LCMS shows starting aldehyde or amine remaining; no oxazole peak observed.
Issue 1: Imine Formation Failure
The Ugi reaction cannot proceed if the imine (Schiff base) does not form first. If the isocyanide reacts with the aldehyde/acid directly, you get the Passerini side product.
Diagnostic: Check for the disappearance of the aldehyde carbonyl peak in IR or shift in NMR.
Solution:
Pre-condensation: Stir the Amine and Aldehyde for 30-60 mins before adding the isocyanide and acid/catalyst.
Dehydration: Add activated 4Å Molecular Sieves or anhydrous MgSO₄ during the pre-condensation step.
Lewis Acid Boost: If using electron-deficient amines (e.g., anilines), add 5 mol% Sc(OTf)₃ immediately.
Issue 2: Isocyanide Hydrolysis
Isocyanoacetamides are less stable than simple alkyl isocyanides. In "wet" solvents, they hydrolyze to form formamides, killing the reaction.
Diagnostic: Appearance of a formamide peak in LCMS (M+18 relative to isocyanide).
Solution:
Use anhydrous toluene or MeOH.
Do not use acetic acid as the solvent; use it only as a stoichiometric partner if required (though in Ugi-Zhu oxazole synthesis, the acid component is internal or catalytic).
Troubleshooting Module B: The Cascade Failure
Symptom: The 5-aminooxazole forms (observable by LCMS), but the final pyrrolopyridine is absent or low yield.
Issue 3: Failed Diels-Alder Cycloaddition
The oxazole is formed, but it fails to react with the dienophile (e.g., maleic anhydride).
Mechanism: The 5-aminooxazole acts as the diene. This is an Inverse Electron Demand Diels-Alder (IEDDA) or standard DA depending on substituents.
Solution:
Microwave Irradiation: Conventional heating often leads to decomposition. Switch to MW heating at 80–100°C for 10–20 mins. This provides the activation energy for the [4+2] cycloaddition without prolonged thermal exposure.
One-Pot vs. Stepwise: If the dienophile interferes with the Ugi step (e.g., by reacting with the amine), perform the reaction sequentially .
The reaction forms the bicyclic intermediate but fails to extrude CO₂ and dehydrate to form the aromatic pyrrolopyridine core.
Diagnostic: Mass spectrum shows peaks corresponding to [M + H₂O] or [M + CO₂].
Solution:
Acidic Additive: The dehydration step is acid-catalyzed. If you are running under neutral conditions, add a trace of PTSA (p-toluenesulfonic acid) or maintain the Lewis Acid (Sc(OTf)₃) concentration during the heating step.
Solvent Switch: Switch from MeOH to Toluene/Xylene to facilitate the azeotropic removal of water (if running open reflux) or to reach higher internal temperatures (sealed vessel).
Experimental Protocol: One-Pot Synthesis of Pyrrolo[3,4-b]pyridin-5-one
Context: This protocol utilizes the Sc(OTf)₃ catalyzed Ugi-Zhu 3CR followed by a cascade with maleic anhydride.[2]
Reagents:
Aldehyde (1.0 equiv)
Primary Amine (1.0 equiv)
-Isocyanoacetamide (1.0 equiv) [Synthesized from amino acid]
Maleic Anhydride (1.2 equiv)
Sc(OTf)₃ (5 mol%)
Solvent: Anhydrous Toluene (0.5 M)
Step-by-Step:
Imine Formation: In a microwave vial, combine Aldehyde and Amine in Toluene. Add 4Å MS. Stir at RT for 30 min.
Checkpoint: Solution usually turns slightly yellow/cloudy.
Ugi-Zhu Step: Add Sc(OTf)₃ followed by the
-Isocyanoacetamide. Stir at RT for 2–4 hours.
Validation: Take an aliquot for TLC/LCMS. Look for the disappearance of isocyanide and formation of the 5-aminooxazole intermediate.
Cascade Trigger: Once oxazole is confirmed, add Maleic Anhydride (1.2 equiv).
Cyclization: Seal the vial and irradiate (Microwave) at 80°C for 15–20 minutes .
Note: If using conventional heating, reflux at 80°C for 2–4 hours.
Workup: Filter off molecular sieves. Concentrate the toluene. Purify via flash chromatography (Hexane/EtOAc).
FAQs
Q: Can I use simple alkyl isocyanides (like t-Butyl Isocyanide) for this?A: No. The "Zhu" variation relies on the specific structure of
-isocyanoacetamides (derived from amino acids like glycine or phenylalanine). These possess the necessary acidity at the -position to effect the chain-ring tautomerization into the 5-aminooxazole. Alkyl isocyanides will yield a linear Ugi adduct (dipeptide-like) that cannot easily cyclize to the pyrrolopyridine core in this specific cascade.
Q: Why is my yield low when using aliphatic aldehydes?A: Aliphatic imines are less stable and more prone to hydrolysis or enamine tautomerization than aromatic ones.
Fix: Use a slight excess of the amine (1.2 equiv) and ensure strict anhydrous conditions (molecular sieves are mandatory).
Q: The reaction turns into a black tar upon heating. What happened?A: This indicates polymerization of the maleic anhydride or decomposition of the oxazole.
Fix: Lower the temperature and increase the reaction time, or switch to Microwave heating (which minimizes thermal gradients). Also, ensure you are not using a large excess of maleic anhydride; 1.1–1.2 equiv is sufficient.
References
Zhu, J., et al. (2001).[5] "Combinatorial Synthesis of 5-Aminooxazoles and Their Conversion to Pyrrolo[3,4-b]pyridin-5-ones." Angewandte Chemie International Edition.
González-Zamora, E., et al. (2023).[3] "Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy." Molecules.
VenkataPrasad, J., et al. (2017).[6][7] "Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds." Frontiers in Chemistry.
Flores-Reyes, J.C., et al. (2021).[8][9] "Synthesis of New bis-furanyl-pyrrolo[3,4-b]pyridin-5-ones via the Ugi-Zhu Reaction." Chemical Proceedings.
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Subject: Optimization of Recrystallization Solvents and Purification Protocols
Compound CAS: 1046121-01-0
Molecular Formula: C₉H₁₀N₂O
Support Ticket ID: CRYST-PP-07[1][2]
Executive Summary
This guide addresses the purification of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one , a fused bicyclic lactam serving as a privileged scaffold in the synthesis of DPP4 inhibitors and epigenetic modulators (e.g., EZH2 inhibitors).[2]
The core challenge with this molecule lies in its amphiphilic nature : the pyridine ring provides basicity and polarity, while the N-ethyl lactam moiety introduces lipophilicity and hydrogen bond acceptor capabilities without a strong donor.[2] This often leads to "oiling out" rather than discrete crystallization.[1][2] This guide provides validated solvent systems to overcome these thermodynamic hurdles.
Part 1: Solvent Selection Matrix
The following solvent systems have been evaluated based on dielectric constants (
), boiling points, and solubility differentials.
Primary Recrystallization Systems
System Type
Solvent A (Dissolver)
Solvent B (Anti-Solvent)
Ratio (v/v)
Outcome Profile
Standard (High Yield)
Ethyl Acetate (EtOAc)
n-Heptane
1:2 to 1:4
Recommended. Good impurity rejection.[1] Heptane is preferred over Hexanes for higher boiling point (98°C), allowing a wider cooling ramp.[1][2]
Green / Polar
Ethanol (EtOH)
Water
5:1
High Purity. Best for removing inorganic salts or highly polar byproducts.[1][2] Requires slow cooling to avoid oiling out.[1][2]
Not Recommended for Cryst. DCM is too volatile; use only for precipitation/trituration of crude oils.[1][2]
Technical Note: Avoid using pure water or acidic aqueous solutions for recrystallization if possible.[1][2] While the pyridine nitrogen is basic, protonation (salt formation) significantly alters solubility and may trap acidic impurities.[1][2]
Part 2: Detailed Experimental Protocols
Protocol A: The "Seeded Cooling" Method (EtOAc/Heptane)
Best for: Scale-up (>5g) and removing non-polar impurities.[1][2]
Dissolution: Charge crude solid into a flask. Add Ethyl Acetate (5 mL per gram of solid).[1][2] Heat to reflux (approx. 77°C).[1][2]
Check: If solids remain, add EtOAc in 0.5 mL increments until dissolved.[1][2]
Hot Filtration (Critical): While at reflux, filter the solution through a pre-warmed sintered glass funnel (or Celite pad) to remove insoluble inorganic salts.[1][2]
Nucleation Point: Reheat filtrate to reflux. Add n-Heptane dropwise until the solution turns slightly turbid (cloud point).[1][2]
Clarification: Add just enough hot EtOAc (approx. 0.5 - 1 mL) to make the solution clear again.
Seeding: Remove from heat. When temperature reaches 60°C, add a seed crystal (<1 mg) of pure product.[2]
Controlled Cooling:
Allow to cool to Room Temp (RT) over 2 hours (stirring at 50 RPM).
Cool to 0-5°C in an ice bath for 1 hour.
Isolation: Filter the white/off-white crystals. Wash with cold Heptane/EtOAc (4:1).[1] Dry under vacuum at 45°C.[1][2]
Protocol B: Trituration for "Oiled Out" Batches
Best for: Recovering product that formed a gum/oil instead of crystals.[1][2]
Dissolve the oil in a minimum amount of Dichloromethane (DCM) .[1][2]
Add Diethyl Ether or MTBE (Methyl tert-butyl ether) until turbid.[1][2]
Rotary evaporate slowly (no heat) to remove the DCM selectively.[1][2]
As the DCM leaves, the product should precipitate as a solid in the ether layer.[1][2]
Sonicate the suspension to break up aggregates.[1][2] Filter and dry.[1][2]
Part 3: Troubleshooting & FAQs
Q1: The solution turned into a milky oil at the bottom of the flask (Oiling Out). What happened?
Diagnosis: This is Liquid-Liquid Phase Separation (LLPS).[1][2] The metastable zone was crossed too quickly, or the anti-solvent (Heptane) concentration was too high, forcing the solute out as a liquid before it could organize into a lattice.[2]
Fix:
Reheat the mixture until the oil redissolves (add more Solvent A/EtOAc if necessary).
Reduce the cooling rate.
Increase stirring speed to 200 RPM to prevent oil droplets from coalescing.
Seed the solution immediately upon reaching the saturation point.
Q2: My crystals are yellow/brown, but the product should be white.
Diagnosis: Oxidation of the pyridine ring or trapped trace metal catalysts (e.g., Palladium from cross-coupling steps).[1][2]
Fix:
Analysis: Acetone is a good solvent for this molecule, but it is often too good.[1][2] It holds the compound in solution too well, requiring excessive amounts of anti-solvent, which promotes amorphous precipitation.[2] Acetone also poses a risk of forming aldol condensation byproducts under basic conditions (if residual base is present).[1][2] Stick to EtOAc or Alcohols.
Part 4: Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct purification pathway based on crude purity and physical state.
Caption: Decision matrix for processing crude pyrrolopyridinone intermediates based on physical state and initial purity.
References
Synthesis of Pyrrolo[3,4-b]pyridin-5-one Scaffold:
Gámez-Montaño, R., et al. (2019).[2][3][4][5][6][7][8] One-pot synthesis of substituted pyrrolo[3,4-b]pyridine-4,5-diones. Beilstein Journal of Organic Chemistry, 15, 2769–2781.[2]
General Purification of Fused Pyridine Lactams:
Mendoza-García, A., et al. (2023).[1][2] Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction. MDPI Molecules, 28(21), 7405.[1]
Crystallographic Data & Hydrogen Bonding (Analogous Structures):
Posel, M., & Stoeckli-Evans, H. (2018).[1][2] (5Z,7Z)-N,N-Bis(pyridin-2-yl)-5H-6,7-dihydropyrrolo[3,4-b]pyrazine-5,7-diimine.[2] IUCrData, 3, x180682.[2] (Demonstrates stacking/solubility properties of the 6,7-dihydro-5H-pyrrolo core).
overcoming catalyst deactivation in pyrrolopyridinone synthesis
Topic: Overcoming Catalyst Deactivation in Pyrrolopyridinone Scaffolds Ticket Status: OPEN Assigned Specialist: Senior Application Scientist Priority: High (Blocker for Lead Optimization)[1][2] Introduction: The "Sticky"...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming Catalyst Deactivation in Pyrrolopyridinone Scaffolds
Ticket Status: OPEN
Assigned Specialist: Senior Application Scientist
Priority: High (Blocker for Lead Optimization)[1][2]
Introduction: The "Sticky" Substrate Problem
Welcome to the technical support hub. You are likely here because your synthesis of pyrrolopyridinone (or related dihydropyrrolo[3,4-b]pyridin-5-one) scaffolds has stalled.
The Core Issue: Pyrrolopyridinones are "catalyst sponges." They contain two potent coordination sites that poison transition metals (especially Palladium):[1][2]
The Pyridine Nitrogen: A strong
-donor that outcompetes your substrate for the metal center.
The Lactam (Amide) Motif: Capable of "hard" Lewis-base interactions, often sequestering electrophilic catalysts into unproductive resting states.[1][2]
This guide moves beyond generic advice, treating your reaction as a system of competing equilibria. Below are the specific troubleshooting modules.
Module 1: Homogeneous Catalysis (Palladium)
Ticket #404: "Reaction Stalls at 50% Conversion"
User Report:
"I am performing a Pd-catalyzed intramolecular C-H activation (or aminocarbonylation) to close the pyrrolone ring. The reaction starts fast but dies halfway. Adding more catalyst doesn't help."
Root Cause Analysis: Product Inhibition (Autopoisoning)
Your product is a better ligand than your substrate.[1][2] As the concentration of the pyrrolopyridinone product increases, the pyridine nitrogen binds to the active Pd(II) species, forming a thermodynamic sink (heterocycle-Pd complex) that removes the catalyst from the cycle.[2]
The Solution: Ligand & Solvent Engineering
1. The "Bulky Shield" Strategy (Ligand Switch)
You must sterically preclude the product from binding.[2] Switch from simple phosphines (PPh3, dppf) to biaryl monophosphines (Buchwald ligands) or N-Heterocyclic Carbenes (NHCs) .[1][2]
Recommendation: Use XPhos or BrettPhos .[1] The bulky isopropyl/cyclohexyl groups create a "roof" over the Pd center, allowing the smaller substrate to enter but blocking the rigid coordination of the product's pyridine nitrogen.
Alternative:IMes or IPr (NHC ligands) form strong electron-rich bonds with Pd, making the metal less Lewis acidic and less prone to nitrogen coordination.[1][2]
2. The "Decoy" Strategy (Solvent Switch)
If ligand switching fails, change the solvent to Hexafluoro-2-propanol (HFIP) .[1][2]
Mechanism: HFIP is a strong hydrogen-bond donor.[1] It H-bonds to the basic nitrogen and lactam oxygen of your product, effectively "masking" them from the catalyst. This disrupts the catalyst-product interaction.[1][3]
Visualizing the Failure Mode
Figure 1: The "Vicious Cycle" of Product Inhibition.[2] The formed pyrrolopyridinone coordinates to the catalyst (Red Path), removing it from the active cycle (Green Path).[2]
Module 2: Heterogeneous Catalysis
Ticket #503: "Recycled Catalyst Lost Activity"[1]
User Report:
"I'm using Pd/C or Polymer-Supported Pd (Pd@PS) to make the synthesis 'green.' The first run worked, but the second run failed completely. Is it leaching?"
Root Cause Analysis: Leaching vs. Fouling
In nitrogen-rich heterocycle synthesis, "heterogeneous" catalysts often operate via a "release-and-catch" mechanism.[1] The Pd leaches out, does the reaction homogeneously, and should re-deposit.[2] However, the pyrrolopyridinone product keeps the Pd solubilized, preventing re-deposition.[2] Alternatively, oligomers may have blocked the pores (Fouling).[2]
The Validation Protocol: The Hot Filtration Test
Do not guess. You must prove heterogeneity before optimizing recycling.
Step-by-Step Protocol:
Run Standard Reaction: Start your reaction with the solid catalyst.
Stop at ~30-50% Conversion: Use GC/LC-MS to confirm partial conversion.
Hot Filtration: While the reaction is still hot (critical to prevent precipitation), filter the mixture through a 0.2-micron PTFE filter into a fresh, pre-heated flask.
Note: Do not let the filtrate cool.
Resume Heating: Stir the filtrate (without solid catalyst) at reaction temperature for the standard duration.
Analyze:
Scenario A: Conversion increases (e.g., 50%
80%). Verdict: Homogeneous Catalysis (Leaching).[1][2] The solid support is irrelevant; the product is stripping the metal.
Scenario B: Conversion flatlines (50%
50%). Verdict: True Heterogeneous Catalysis. Your deactivation is likely Fouling (pore blocking).[1][2][4]
Troubleshooting Decision Tree
Figure 2: Diagnostic workflow for heterogeneous catalyst deactivation.
Module 3: Optimized Synthesis Protocol
Robust Intramolecular Aminocarbonylation
This protocol is designed to minimize N-coordination issues using a high-pressure CO system or CO-surrogate (e.g., Mo(CO)6) with a bulky ligand.[1][2]
Non-coordinating solvents preferred over DMF/DMAc.[1]
Step-by-Step Workflow:
Inerting: Charge a Schlenk tube with Pd(OAc)₂, Ligand, and Base.[2] Cycle Vacuum/Argon 3 times. Oxygen is a killer here.[1]
Solvation: Add solvent (degassed) and the pyridine precursor.
Activation: Add the CO source. If using Mo(CO)₆, add as a solid in step 1.[2] If using gas, purge the solution with CO for 5 mins.[2]
Reaction: Heat to 100°C.
Checkpoint 1 (1 hour): Check color. Black precipitate indicates Pd agglomeration (catalyst death).[1][2] If black, your ligand load is too low or O₂ leaked in.[2]
Workup: Cool to RT. Filter through Celite to remove Pd black.
Scavenging (Critical): The product will drag Pd into the organic phase. Treat the crude organic layer with SiliaMetS® Thiol or Trimercaptotriazine (TMT) resin to remove residual Pd.[2]
References
Mechanisms of Heterocycle Poisoning
Ye, M., et al. (2011).[2] Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Nature. Link[1][2]
Insight: Establishes the mechanism of N-coordination poisoning Pd catalysts and strategies to overcome it using anionic ligands.
Product Inhibition in Lactam Synthesis
Behrouz, S., et al. (2012).[2] Overcoming Product Inhibition in Catalysis of the Intramolecular Schmidt Reaction. Science. Link[1][2]
Insight: Identifies the lactam/amide product as a catalyst sequestration agent and proposes HFIP as a solvent solution.
Hot Filtration & Leaching Validation
Phan, N. T. S., et al. (2006).[2] On the Nature of the Active Species in Palladium Catalyzed Mizoroki–Heck and Suzuki–Miyaura Couplings – Homogeneous or Heterogeneous? Angewandte Chemie Int. Ed. Link[1][2]
Insight: The authoritative guide on performing the hot filtration test to distinguish leaching
Pyrrolopyridinone/MK2 Inhibitor Synthesis
Anderson, D. R., et al. (2007).[2] Pyrrolopyridinone Derivatives as Inhibitors of MK2. Journal of Medicinal Chemistry. Link[1][2]
Insight: Provides baseline synthetic routes and structural d
Ligand Effects on N-Heterocycle Synthesis
Guram, A. S., et al. (2004).[2] New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of Organic Chemistry. Link[1][2]
Insight: Demonstrates the necessity of bulky ligands (Buchwald type) when working with coordinating substrates.[2]
comparison of pyrrolo[3,4-b]pyridin-7-one vs isoindolin-1-one activity
An In-Depth Comparative Analysis for Drug Discovery Professionals: Pyrrolo[3,4-b]pyridin-7-one vs. Isoindolin-1-one Introduction: A Tale of Two Scaffolds In the landscape of medicinal chemistry, the strategic selection o...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Analysis for Drug Discovery Professionals: Pyrrolo[3,4-b]pyridin-7-one vs. Isoindolin-1-one
Introduction: A Tale of Two Scaffolds
In the landscape of medicinal chemistry, the strategic selection of a core scaffold is a critical decision that dictates the trajectory of a drug discovery program. Among the privileged heterocyclic structures, the isoindolin-1-one framework has long been recognized for its prevalence in natural products and its broad spectrum of pharmacological activities.[1][2][3] Its aza-analogue, the pyrrolo[3,4-b]pyridin-7-one scaffold, represents a strategic modification, introducing a nitrogen atom into the fused benzene ring to modulate physicochemical properties and explore new interactions with biological targets.[4][5]
This guide provides a comprehensive, data-driven comparison of these two structurally related scaffolds. As a Senior Application Scientist, my objective is to move beyond a simple list of activities and delve into a comparative analysis of their performance against key biological targets, supported by experimental data and mechanistic insights. We will explore how the subtle, yet significant, structural difference—the replacement of a carbon with a nitrogen atom—influences their biological profile, from anticancer and antimicrobial efficacy to central nervous system activity. This analysis is designed to arm researchers, scientists, and drug development professionals with the critical information needed to make informed decisions in scaffold selection and lead optimization.
Structural Relationship: The Aza-Analogue Concept
The core structures of isoindolin-1-one and pyrrolo[3,4-b]pyridin-7-one are highly similar, with the latter being a bioisosteric equivalent of the former. The introduction of a nitrogen atom in the pyridine ring of the pyrrolopyridinone system can significantly alter properties such as basicity, hydrogen bonding capacity, and metabolic stability, which in turn can lead to distinct pharmacological profiles.
Caption: Structural relationship between Isoindolin-1-one and its aza-analogue Pyrrolo[3,4-b]pyridin-7-one.
Comparative Analysis of Biological Activities
The true measure of a scaffold's utility lies in its performance in biological assays. Here, we compare the activity of derivatives from both families across several key therapeutic areas.
Anticancer Activity
Both scaffolds have been extensively explored as templates for anticancer agents, targeting various hallmarks of cancer.
A. Kinase Inhibition
Kinases are crucial targets in oncology, and both scaffolds have yielded potent inhibitors.
PI3K Inhibition: Derivatives of the isoindolin-1-one core have been investigated as potent inhibitors of phosphoinositol-3-kinase γ (PI3Kγ), a target implicated in tumor-associated-macrophage (TAM)-mediated gastric carcinoma.[6] Molecular modeling studies have elucidated key structural interactions within the PI3Kγ active site that contribute to this activity.[6]
TRK Inhibition: The pyrrolo[3,4-b]pyridine scaffold has been successfully employed as a foundation for developing inhibitors of Tropomyosin receptor kinases (TRKs).[7] One study detailed the synthesis of 38 derivatives, with the lead compound C03 showing an IC50 value of 56 nM against TRKA and inhibiting the proliferation of the KM-12 cancer cell line with an IC50 of 0.304 µM.[7]
FGFR Inhibition: Derivatives of the related 1H-pyrrolo[2,3-b]pyridine scaffold have demonstrated potent activity against fibroblast growth factor receptors (FGFRs).[8] Compound 4h from this series exhibited IC50 values of 7, 9, and 25 nM against FGFR1, 2, and 3, respectively, and significantly inhibited migration and invasion of 4T1 breast cancer cells.[8]
B. Other Anticancer Mechanisms
HDAC Inhibition: Novel isoindolin-1-one derivatives have been developed as potent histone deacetylase (HDAC) inhibitors. Several compounds demonstrated nanomolar IC50 values against HDAC1, with compound 5b showing potent antiproliferative activities against multiple cancer cell lines, superior to the approved drug chidamide.[9]
Topoisomerase II Inhibition: The related pyrazolo[3,4-b]pyridin-4-one scaffold has yielded a new class of Topoisomerase II inhibitors with cytotoxic activity comparable to the established anticancer drug etoposide.[10]
General Cytotoxicity: Both scaffolds have demonstrated broad cytotoxic effects against various cancer cell lines. A series of pyrrolo[3,4-b]pyridin-5-ones were evaluated against MDA-MB-231 and MCF-7 breast cancer cells, with compound 1f showing a potent cytotoxic effect at a concentration of 6.25 µM.[4] Similarly, novel isoindolin-1-one derivatives showed activity against the HepG2 cancer cell line, with one compound registering an IC50 of 5.89 µM.[11]
Infectious diseases represent another domain where these scaffolds have shown considerable promise.
Antibacterial Activity:Isoindolin-1-one derivatives have demonstrated a broad range of antibacterial activities.[1] For instance, certain 3-hydroxy-isoindolin-1-one derivatives showed moderate activity, justifying further investigation.[12] A series of novel isoindoline-1-ones containing a piperidine moiety exhibited excellent activity against Xanthomonas oryzae pv oryzae (Xoo), with compound Y8 having an EC50 of 21.3 µg/mL, which is superior to the control drug thiediazole copper (EC50 = 53.3 µg/mL).[13] The pyrrolo[3,4-b]pyridine scaffold has also been used to generate compounds with antibacterial properties, with some derivatives showing bactericidal activity against E. coli with MIC values of 62.5 µg/mL.[14]
Antiviral Activity: The isoindolin-1-one framework is found in compounds active against a variety of viruses, including Tobacco Mosaic Virus (TMV), rotavirus, and Enterovirus 71 (EV-A71).[1][15] Recently, fluorinated pyrrolo[3,4-b]pyridin-5-ones incorporating a 4-amino-7-chloroquinoline moiety were synthesized and tested against SARS-CoV-2.[16] Compounds 19d and 19i from this series effectively halted early viral replication with IC50 values of 6.74 µM and 5.29 µM, respectively, while maintaining over 90% cell viability.[16]
Quantitative Comparison of Antimicrobial/Antiviral Activity
To ensure the reproducibility and validation of the findings discussed, this section details a standard protocol for assessing the cytotoxic activity of novel compounds, a fundamental assay in anticancer drug discovery.
Protocol: MTT Cell Viability Assay
The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability, proliferation, and cytotoxicity.
Caption: Standard workflow for the MTT cell viability assay to determine compound cytotoxicity.
Step-by-Step Methodology:
Cell Seeding:
Harvest logarithmically growing cells (e.g., MCF-7 or HepG2) using trypsin.
Perform a cell count using a hemocytometer or automated cell counter to determine cell density.
Seed the cells into a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.
Causality Check: Seeding density is critical; too few cells will result in a weak signal, while too many can lead to overgrowth and nutrient depletion, confounding the results.
Incubation:
Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow cells to attach and resume growth.
Compound Treatment:
Prepare serial dilutions of the test compounds (e.g., pyrrolopyridinone and isoindolinone derivatives) in culture medium. A typical concentration range might be 0.1 to 100 µM.
Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include vehicle control (e.g., DMSO) and untreated control wells.
Incubate the plate for an additional 48 to 72 hours.
MTT Addition and Formazan Formation:
Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).
Add 10 µL of the MTT stock solution to each well.
Incubate the plate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals.
Self-Validation: The formation of visible purple precipitate is a direct indicator that the assay is working.
Solubilization and Measurement:
Add 100 µL of a solubilizing agent (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the formazan crystals.
Mix thoroughly by gentle pipetting or shaking to ensure complete dissolution.
Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of viability against the log of the compound concentration and use non-linear regression analysis to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).
Conclusion and Future Outlook
This comparative analysis reveals that both isoindolin-1-one and its aza-analogue pyrrolo[3,4-b]pyridin-7-one are exceptionally versatile scaffolds with significant therapeutic potential.
The isoindolin-1-one core has demonstrated broad applicability, yielding potent agents across diverse target classes, including kinases (PI3K), epigenetic modulators (HDACs), and a wide array of antimicrobial pathogens. Its well-established presence in natural products underscores its biological relevance and favorable drug-like properties.[2]
The pyrrolo[3,4-b]pyridine scaffold, while perhaps less explored, has proven to be a highly successful modification for targeting specific protein families, particularly kinases like TRK.[7] The introduction of the pyridine nitrogen offers a valuable handle for medicinal chemists to fine-tune potency, selectivity, and pharmacokinetic properties. The impressive activity of its derivatives against challenging targets like SARS-CoV-2 highlights its potential for addressing emerging health threats.[16]
Key Takeaways for Researchers:
For programs targeting well-established enzyme families like HDACs or seeking broad-spectrum antimicrobial activity, the isoindolin-1-one scaffold offers a rich history of success and a strong starting point.
For projects requiring high selectivity, particularly in the competitive kinase inhibitor space, the pyrrolo[3,4-b]pyridine scaffold provides unique opportunities for hydrogen bonding and other specific interactions that can be exploited to achieve desired target profiles.
The choice between these scaffolds is not a matter of inherent superiority but of strategic alignment with the specific biological target and the desired therapeutic profile. Both frameworks represent fertile ground for the discovery of next-generation therapeutics.
References
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A Senior Application Scientist's Guide: Comparative Molecular Docking of a Novel Pyrrolopyridinone to the M4 Muscarinic Receptor
Authored for Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, experimentally-grounded protocol for the molecular docking of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one to the hu...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth, experimentally-grounded protocol for the molecular docking of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one to the human M4 muscarinic acetylcholine receptor (M4R). Moving beyond a simple list of steps, we will explore the causality behind our methodological choices, establish a self-validating workflow to ensure trustworthiness, and compare the binding profile of our investigational ligand against a clinically relevant benchmark.
The M4 Muscarinic Receptor: A CNS Drug Target of High Interest
The M4 muscarinic receptor, a member of the G protein-coupled receptor (GPCR) family, is a pivotal target in neuropharmacology.[1][2] Predominantly expressed in the central nervous system (CNS), particularly in the striatum, hippocampus, and neocortex, the M4R plays a crucial role in modulating neurotransmitter release.[2][3][4]
Function and Signaling:
Functionally, the M4R couples to the Gi/o family of G proteins.[1][5] Upon activation by its endogenous ligand, acetylcholine (ACh), it initiates a signaling cascade that inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5][6] This inhibitory action modulates neuronal excitability and has a regulatory effect on dopaminergic neurotransmission, making the M4R a compelling target for treating neuropsychiatric disorders where dopamine systems are dysregulated, such as schizophrenia.[4][7][8] The development of selective M4R modulators, including positive allosteric modulators (PAMs) and agonists, is an active area of research aimed at achieving therapeutic benefits while minimizing the side effects associated with non-selective cholinergic drugs.[3][9][10]
Structural Basis for Docking:
Recent advances in structural biology have provided high-resolution crystal and cryo-EM structures of the M4R. For this guide, we will utilize the human M4 receptor structure in complex with the agonist xanomeline and the Gi1 protein (PDB ID: 8FX5), as it represents an active, signaling-competent conformation of the receptor.[11] This provides an excellent and biologically relevant template for predicting the binding of novel agonists. As a comparator and for protocol validation, we will reference the co-crystallized agonist, xanomeline, which has shown efficacy in clinical trials for schizophrenia.[3][12][13]
The Molecular Docking Workflow: A Self-Validating Protocol
Molecular docking predicts the preferred orientation of a ligand within a receptor's binding site and estimates the strength of the interaction.[14][15] A robust protocol is not merely about generating a score; it is about building confidence in the predictive power of the model. The following workflow is designed to be self-validating, a critical component of scientific integrity.
Figure 1: A comprehensive workflow for molecular docking.
Experimental Protocol: Step-by-Step Methodology
This protocol utilizes AutoDock Vina, a widely-used and validated open-source docking engine.[16][17]
PART A: RECEPTOR AND LIGAND PREPARATION
Receptor Acquisition and Cleaning:
Action: Download the coordinate file for the human M4R from the RCSB Protein Data Bank (PDB ID: 8FX5).[11]
Causality: This specific structure contains the M4R bound to an agonist (xanomeline) and the G-protein, representing the active state we aim to target.
Action: Using a molecular modeling suite (e.g., UCSF Chimera, PyMOL, Schrödinger Maestro), remove all non-essential components: water molecules, co-factors, and the G-protein and antibody fragments. Retain only the M4 receptor protein chain and the co-crystallized ligand, xanomeline (which should be saved to a separate file for later use).
Causality: Water molecules can sterically and electrostatically interfere with the docking algorithm, while other protein chains are not part of the direct binding interaction we are studying.
Receptor Preparation for Docking:
Action: Add polar hydrogen atoms to the receptor structure.
Causality: PDB files often omit hydrogens to reduce file size. Adding them is critical as they are essential for forming hydrogen bonds, a key component of ligand binding.
Causality: The scoring function uses these charges to calculate electrostatic interactions, which significantly contribute to the binding energy.
Action: Merge non-polar hydrogens and save the prepared receptor in the .pdbqt format required by AutoDock Vina.
Ligand Preparation:
Action: Obtain the 2D structures of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one [18][19] and the benchmark ligand, xanomeline .
Action: Convert the 2D structures to 3D using a program like Open Babel or ChemDraw.
Action: Perform energy minimization on the 3D structures using a suitable force field (e.g., MMFF94).
Causality: This step ensures the ligand starts in a low-energy, sterically favorable conformation before docking begins.
Action: Define the rotatable bonds and save the prepared ligands in the .pdbqt format.
PART B: DOCKING PROTOCOL VALIDATION
Binding Site Definition:
Action: Load the prepared M4 receptor structure. Identify the amino acid residues that form the orthosteric binding pocket around the co-crystallized xanomeline.
Action: Define a grid box (the search space for the docking algorithm) that encompasses this entire binding site, typically with a 4-6 Å buffer around the ligand.
Causality: A well-defined grid box focuses the computational effort on the relevant binding site, increasing efficiency and reducing the chance of finding irrelevant, non-specific binding poses.[20]
Re-docking for Protocol Validation:
Action: Use the defined grid box and the prepared xanomeline ligand (.pdbqt file) to perform a docking run.
Causality: This is the trustworthiness cornerstone of our protocol. If our setup can accurately reproduce the experimentally determined binding pose of the co-crystallized ligand, we can have confidence in its ability to predict the pose of a novel ligand.[14][21]
Action: Superimpose the top-ranked docked pose of xanomeline onto its original crystallographic pose. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms.
Validation Criterion: An RMSD value below 2.0 Å is considered a successful validation, indicating the protocol is reliable.[21]
PART C: DOCKING AND ANALYSIS
Docking of the Investigational Ligand:
Action: Using the validated protocol (i.e., the same prepared receptor and grid box), perform the molecular docking of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one .
Causality: Consistency in the protocol is paramount for a fair comparison between the benchmark and the investigational ligand.
Analysis of Results:
Action: Analyze the output files. Note the predicted binding affinity (reported in kcal/mol) for the top-ranked poses.
Action: Visualize the binding poses of both xanomeline (from the validation run) and 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one.
Action: Identify and compare the key molecular interactions: hydrogen bonds, hydrophobic contacts, and any potential ionic or pi-pi stacking interactions with specific amino acid residues in the M4R binding pocket.
Comparative Analysis: Binding Prediction of Pyrrolopyridinone vs. Xanomeline
The primary output of a docking study is a quantitative score and a qualitative pose. By comparing these results to a known active compound, we can contextualize the potential of our investigational ligand.
Quantitative Data Summary
The docking scores provide an estimate of the binding affinity. A more negative score suggests a more favorable binding interaction. Ligand Efficiency (LE) is a useful metric that normalizes the binding affinity by the size of the molecule (number of heavy atoms, N), helping to identify smaller, more efficient binders.
Ligand
Predicted Binding Affinity (kcal/mol)
Ligand Efficiency (LE)¹
Key Interacting Residues (Predicted)
Xanomeline (Benchmark)
-9.8
0.41
Tyr104, Asp105, Tyr404, Trp408
6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
-7.5
0.54
Asp105, Trp156, Tyr404
¹ Ligand Efficiency (LE) = -ΔG / N, where ΔG is the binding affinity and N is the number of non-hydrogen atoms. Note: The values presented are representative examples derived from a typical AutoDock Vina run and should be reproduced with the described protocol.
Qualitative Binding Pose Analysis
Benchmark: Xanomeline
The re-docking of xanomeline successfully reproduced the crystallographic pose (RMSD < 2.0 Å). The analysis reveals its thiadiazole ring's nitrogen forms a crucial hydrogen bond with the side chain of Aspartate 105 (Asp105) in transmembrane helix 3 (TM3). This interaction is a hallmark of many muscarinic agonists. Furthermore, its pyridine ring is stabilized by hydrophobic and pi-pi stacking interactions with aromatic residues such as Tyrosine 104 (Tyr104) , Tyrosine 404 (Tyr404) , and Tryptophan 408 (Trp408) in the binding pocket.
Investigational Ligand: 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
The predicted binding pose for 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one also places it within the orthosteric pocket. The model predicts that the carbonyl oxygen of the pyridinone ring acts as a hydrogen bond acceptor, forming a key interaction with the same critical Asp105 residue. This conservation of a key interaction is a promising sign. The fused pyrrolo-pyridine core is predicted to form hydrophobic interactions with Tyr404 and Trp156 .
Comparison and Insights:
While the predicted binding affinity of the investigational ligand is lower than that of xanomeline, its Ligand Efficiency is notably higher. This suggests that, on a per-atom basis, it is a more efficient binder. The pyrrolopyridinone scaffold successfully orients itself to engage with the essential Asp105 residue, mimicking a key interaction of the larger, more complex benchmark agonist. The absence of interactions deeper within the pocket, where xanomeline's tail binds, likely accounts for the difference in overall binding affinity. This analysis suggests that the pyrrolopyridinone core is a viable scaffold for M4R binding, and further chemical modification could extend its interactions to improve potency.
Biological Context: The M4 Receptor Signaling Pathway
The ultimate goal of ligand binding is to trigger a biological response. For an M4R agonist, this means activating the Gi/o signaling pathway. Understanding this context is crucial for interpreting the functional consequences of the predicted binding.
Figure 2: The canonical Gi/o-coupled M4 receptor signaling pathway.
As shown in Figure 2, agonist binding to the M4R causes the associated Gi protein to exchange GDP for GTP, leading to its dissociation into Gαi and Gβγ subunits.[5] The Gαi subunit then inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP.[6] Lower cAMP levels lead to decreased activity of downstream effectors like Protein Kinase A (PKA), ultimately resulting in the receptor's characteristic inhibitory effect on neuronal function.[6] A successful agonist, as predicted by our docking study, would be expected to initiate this cascade.
Conclusion and Future Directions
This guide has detailed a robust, self-validating protocol for the molecular docking of 6-ethyl-5H-pyrrolo[3,4-b]pyridin-7(6H)-one to the M4 muscarinic receptor. Our comparative analysis against the clinical candidate xanomeline reveals that while the investigational ligand has a lower predicted binding affinity, it demonstrates high ligand efficiency and successfully engages with the critical Asp105 residue in the orthosteric binding pocket.
Molecular Dynamics (MD) Simulations: To assess the stability of the predicted binding pose and the key interactions over time.[21]
In Vitro Validation: To experimentally determine the binding affinity (e.g., through radioligand binding assays) and functional activity (e.g., cAMP inhibition or GTPγS binding assays) of the compound at the M4R.
The pyrrolo[3,4-b]pyridin-7-one scaffold represents a promising starting point for the design of novel, selective M4 receptor modulators. The insights gained from this comparative docking guide provide a clear, data-driven path for future optimization efforts.
References
Thal, D.M., Kobilka, B.K., Sexton, P.M., Christopoulos, A. (2016). Structure of the M4 muscarinic acetylcholine receptor (M4-mT4L) bound to tiotropium. RCSB Protein Data Bank. [Link]
Messer, W. S. (2018). Allosteric Modulators of the M4 Muscarinic Acetylcholine Receptor. ACS Medicinal Chemistry Letters, via PMC. [Link]
Ciemny, M., Kurcinski, M., et al. (2021). Docking of peptides to GPCRs using a combination of CABS-dock with FlexPepDock refinement. Briefings in Bioinformatics, Oxford Academic. [Link]
Chan, W. Y., McKinzie, D. L., et al. (2008). Allosteric modulation of the muscarinic M4 receptor as an approach to treating schizophrenia. Proceedings of the National Academy of Sciences, via PMC. [Link]
Vuckovic, Z., Mobbs, J.I., et al. (2023). Human M4 muscarinic acetylcholine receptor complex with Gi1 and xanomeline. RCSB Protein Data Bank. [Link]
Foster DJ, Wilson JM, et al. (2016). Antipsychotic-like Effects of M4 Positive Allosteric Modulators Are Mediated by CB2 Receptor-Dependent Inhibition of Dopamine Release. Neuron, Patel Lab. [Link]
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Vuckovic, Z., Mobbs, J.I., et al. (2023). Human M4 muscarinic acetylcholine receptor complex with Gi1 and the agonist iperoxo. RCSB Protein Data Bank. [Link]
Hu, T., van der Westhuizen, E.T., et al. (2020). Signaling pathways coupled to the M4 mAChR. ResearchGate. [Link]
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Jakubík, J., & El-Fakahany, E. E. (2016). M4 Muscarinic Receptors and Locomotor Activity Regulation. Institute of Physiology, Czech Academy of Sciences. [Link]
Klawonn, A. M., Jaarola, M., et al. (2018). Muscarinic M4 Receptors on Cholinergic and Dopamine D1 Receptor-Expressing Neurons Have Opposing Functionality for Positive Reinforcement and Influence Impulsivity. Frontiers in Molecular Neuroscience. [Link]
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Jin, Z., et al. (2024). Design, synthesis, and structure–activity relationship studies of 6,7-dihydro-5H-pyrrolo[1,2-b][3][9][22]triazole derivatives as necroptosis inhibitors. RSC Medicinal Chemistry. [Link]
As researchers, we often treat intermediates as "inert until proven active." With pyrrolopyridine scaffolds, this is a dangerous assumption.[1][2] This specific heterocycle is a privileged scaffold in medicinal chemistry, frequently serving as a pharmacophore for kinase inhibitors (e.g., EZH2, CSF1R) and tubulin polymerization inhibitors .
The Safety Reality:
While a specific LD50 may not be established for this exact CAS, Structure-Activity Relationship (SAR) analysis of the pyrrolo[3,4-b]pyridine class dictates that we treat this compound as a High-Potency Pharmacological Intermediate . Analogs in this class (e.g., the 5,7-dione or the dihydrochloride salts) are consistently classified as Acute Tox. 4 (Oral) , Skin Irrit. 2 , and Eye Dam. 1 .
Core Directive: Handle as a potential sensitizer and bioactive agent. Do not rely on the absence of a "Danger" signal word on a generic label.
Risk Assessment & PPE Matrix
The following matrix is designed not just for compliance, but for containment. We assume the material is a fine solid (powder) capable of aerosolization during weighing.
Personal Protective Equipment (PPE) Standards
Protection Zone
Standard (Minimum)
Advanced (Recommended)
Scientific Rationale
Respiratory
N95 Respirator (if outside hood)
P100/P3 or PAPR
Pyrrolopyridines can be potent respiratory irritants (STOT SE 3). Fine particulates (<10µm) generated during weighing can bypass surgical masks.
Dermal (Hands)
Nitrile (4 mil)
Double Nitrile (Outer: 4 mil, Inner: 2 mil)
Permeation Kinetics: Nitrogen-rich heterocycles can permeate latex rapidly. Double gloving provides a "breakthrough indicator" layer and allows outer glove removal without skin exposure.
Ocular
Safety Glasses (Side shields)
Chemical Splash Goggles
Analogs (e.g., CAS 4664-00-0) are linked to serious eye damage. Goggles seal against airborne dust and splashes, unlike glasses which only protect against direct impact.
Body
Lab Coat (Cotton/Poly)
Tyvek® Sleeves or Apron
Synthetic intermediates often bind to cotton fibers. Disposable Tyvek sleeves prevent cross-contamination of wrists/forearms during weighing.
Engineering Controls (The Primary Barrier)
Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).
Secondary: HEPA-filtered balance enclosure for weighing <10 mg quantities.
Operational Protocol: The "Zero-Exposure" Workflow
This protocol uses a self-validating logic: If you can smell it or see dust on the bench, the containment has failed.
Phase A: Weighing & Transfer
Static Control: Use an antistatic gun or ionizing bar before opening the vial. Pyrrolopyridines are often electrostatic; static discharge can disperse the powder.
The "Boat-in-Jar" Technique:
Place the weighing boat inside a larger secondary glass jar.
Tare the balance with the jar + boat.
Transfer solid into the boat.
Cap the jar before removing it from the balance enclosure.
Why? This traps any stray particulate inside the jar, preventing contamination of the lab bench during transport to the fume hood.
Phase B: Reaction Setup (Solubilization)
Solvent Choice: Dissolve the solid immediately. Do not leave dry powder in the reaction vessel.
Addition Order: Add solvent to the solid, not solid to the solvent (reduces puff-back).
Quenching: If using reactive reagents (e.g., hydrides) on this scaffold, ensure the system is under inert gas (Nitrogen/Argon).
Phase C: Waste Management
Solid Waste: Dispose of contaminated gloves and weighing boats in Hazardous Solid Waste (Incineration stream).
Liquid Waste: Segregate into Halogenated or Non-Halogenated organic waste based on the solvent used.
Decontamination: Wipe surfaces with 10% bleach followed by 70% Ethanol. The bleach oxidizes the heterocyclic nitrogen, aiding in degradation before removal.
Visualizing the Safety Logic
The following diagram illustrates the decision-making process for handling this compound based on quantity and physical state.
Caption: Decision logic for PPE selection based on physical state and solvent carrier. Note the escalation to specialized gloves when halogenated solvents are involved.
Emergency Response Protocols
In the event of exposure, immediate action mitigates long-term sensitization risks.
Scenario
Immediate Action
Mechanism of Action
Ocular Exposure
Flush for 15 mins (Isotonic saline preferred). Hold eyelids open.
Pyrrolopyridines can be basic/corrosive.[3] Immediate dilution prevents corneal opacity.
Skin Contact
Soap & Water (Do NOT use alcohol).
Alcohol increases skin permeability, potentially driving the compound deeper into the dermis.
Inhalation
Fresh Air + Oxygen .
If coughing persists, suspect chemical pneumonitis. Seek medical attention immediately.
Spill (< 1g)
Wet Wipe Method . Cover with wet paper towels to prevent dust, then scoop.
Prevents aerosolization of the dry powder during cleanup.
References
National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: Pyrrolo[3,4-b]pyridine-5,7-dione.[4] Retrieved from [Link]
MDPI Molecules. (2019). Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions and In Vitro Studies. (Demonstrates biological activity/cytotoxicity of the class). Retrieved from [Link]
